AZ'9567

Core Science & Biosynthesis

An In-depth Technical Guide to the AZ'9567 MAT2A Inhibition Pathway

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action, preclinical data, and experimental protocols associated with AZ'9567, a potent and selective allosteric inhibitor of Methionine Adenosyltransferase 2A (MAT2A). This document is intended to serve as a resource for professionals in the fields of oncology, drug discovery, and cancer metabolism.

Introduction to MAT2A as a Therapeutic Target

Methionine Adenosyltransferase 2A (MAT2A) is a crucial enzyme in the methionine cycle, responsible for catalyzing the synthesis of S-adenosylmethionine (SAM) from methionine and ATP.[1] SAM is the universal methyl donor for a vast number of cellular methylation reactions, including the methylation of DNA, RNA, proteins, and lipids, which are essential for cellular processes like gene expression, proliferation, and survival.[2] In the context of oncology, MAT2A has emerged as a compelling therapeutic target, particularly in cancers harboring a homozygous deletion of the methylthioadenosine phosphorylase (MTAP) gene.[3]

The MTAP gene is frequently co-deleted with the tumor suppressor gene CDKN2A in approximately 15% of all human cancers.[4] MTAP is a key enzyme in the methionine salvage pathway. Its absence leads to the accumulation of methylthioadenosine (MTA), which acts as a partial inhibitor of protein arginine methyltransferase 5 (PRMT5). This partial inhibition of PRMT5 makes cancer cells with MTAP deletion highly dependent on MAT2A for the production of SAM to maintain sufficient PRMT5 activity for survival. This synthetic lethal relationship provides a therapeutic window for selective targeting of MTAP-deleted cancers with MAT2A inhibitors.[5]

AZ'9567: A Potent and Selective MAT2A Inhibitor

AZ'9567 is a pyrrolopyridone-based, potent, and selective allosteric inhibitor of MAT2A.[6][7][8][9] It was developed through a structure-based drug discovery approach and has demonstrated excellent preclinical pharmacokinetic properties.[6][7][9] AZ'9567 exhibits a selective antiproliferative effect on cancer cells with MTAP deletion, both in vitro and in vivo, validating the synthetic lethal approach of targeting MAT2A in this genetic context.[6][7][9]

Quantitative Preclinical Data for AZ'9567

The following tables summarize the key quantitative data for AZ'9567 from biochemical and cellular assays, as well as in vivo studies.

Biochemical Assay	Parameter	Value	Reference
MAT2A Enzymatic Assay	pIC50	8.9	[10]

Cellular Assay	Cell Line	MTAP Status	Parameter	Value	Reference
Antiproliferation Assay	HCT116	Knockout (KO)	pIC50	8.9	[10][11][12]
Antiproliferation Assay	HCT116	Wild-Type (WT)	pIC50	< 5.0	[3]

In Vivo Rat Study (7-day)	Dose (mg/kg BID)	Parameter	Value (Day 7)	Reference
3	Free Plasma Conc. (AUC24h)	~1 µMh	[3]
10	Free Plasma Conc. (AUC24h)	~3 µMh	[3]
30	Free Plasma Conc. (AUC24h)	~10 µM*h	[3]
3	Average Methionine Plasma Conc.	775 ± 104 µmol/L	[3]
10	Average Methionine Plasma Conc.	1180 ± 279 µmol/L	[3]
30	Average Methionine Plasma Conc.	940 ± 142 µmol/L	[3]

Note: BID refers to twice-daily dosing.

Signaling Pathway of AZ'9567 MAT2A Inhibition

The mechanism of action of AZ'9567 is centered on the synthetic lethal interaction between MAT2A and MTAP. The following diagram illustrates this pathway.

Caption: AZ'9567 inhibits MAT2A, leading to synthetic lethality in MTAP-deleted cancers.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize AZ'9567.

MAT2A Biochemical Inhibition Assay (RapidFire)

This protocol describes a method to determine the in vitro potency of inhibitors against the MAT2A enzyme.

Objective: To measure the IC50 value of a test compound against recombinant human MAT2A.

Materials:

• Recombinant human MAT2A enzyme

• ATP

• L-Methionine

• Assay Buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM DTT)

• Test compound (e.g., AZ'9567) dissolved in DMSO

• 384-well microplate

• RapidFire High-Throughput Mass Spectrometry system

Procedure:

• Compound Plating: Prepare serial dilutions of the test compound in DMSO. Dispense a small volume (e.g., 100 nL) of the compound dilutions into a 384-well assay plate.

• Enzyme Preparation: Dilute the MAT2A enzyme to the desired concentration in cold assay buffer.

• Reaction Initiation: Add the diluted enzyme to the assay plate containing the compound and pre-incubate for a defined period (e.g., 15 minutes) at room temperature.

• Substrate Addition: Prepare a substrate mix containing ATP and L-methionine in assay buffer. Add the substrate mix to the assay plate to start the reaction.

• Incubation: Incubate the reaction mixture at room temperature for a specified time (e.g., 60 minutes).

• Reaction Quench: Stop the reaction by adding a quench solution (e.g., formic acid).

• Detection: Analyze the plate on a RapidFire MS system to quantify the formation of SAM.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to DMSO controls. Determine the IC50 value by fitting the data to a four-parameter logistic equation.

Caption: Workflow for the MAT2A biochemical inhibition assay.

Cell Proliferation Assay (MTAP WT vs. KO)

This protocol is designed to assess the selective antiproliferative activity of MAT2A inhibitors in MTAP-deleted cancer cells compared to their wild-type counterparts.

Objective: To determine the GI50 (concentration for 50% growth inhibition) of a test compound in isogenic HCT116 MTAP WT and MTAP KO cell lines.

Materials:

• HCT116 MTAP WT and HCT116 MTAP KO cell lines

• Complete cell culture medium (e.g., McCoy's 5A with 10% FBS)

• Test compound (e.g., AZ'9567)

• 96-well cell culture plates

• Cell viability reagent (e.g., CellTiter-Glo®)

• Plate reader for luminescence

Procedure:

• Cell Seeding: Harvest and count HCT116 MTAP WT and KO cells. Seed the cells into 96-well plates at a low density (e.g., 1000 cells/well) and allow them to attach overnight.

• Compound Treatment: Prepare serial dilutions of the test compound in cell culture medium. Add the diluted compound to the appropriate wells. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plates for an extended period (e.g., 5-7 days) to allow for multiple cell doublings.

• Viability Measurement: On the day of analysis, equilibrate the plates to room temperature. Add the cell viability reagent to each well according to the manufacturer's instructions.

• Reading: Incubate for a short period to stabilize the luminescent signal, then read the luminescence on a plate reader.

• Data Analysis: Normalize the data to the vehicle-treated control wells to calculate the percent growth inhibition. Determine the GI50 value for both cell lines to assess selectivity.

Caption: Workflow for the cell proliferation assay.

In Vivo Xenograft Model Studies

This section provides a general protocol for evaluating the in vivo efficacy of MAT2A inhibitors in a subcutaneous xenograft model using MTAP-deleted cancer cells.

Objective: To assess the anti-tumor activity of a test compound in an immunodeficient mouse model bearing MTAP-deleted tumors.

Materials:

• Immunodeficient mice (e.g., nude or SCID)

• MTAP-deleted cancer cell line (e.g., HCT116 MTAP KO)

• Matrigel (optional)

• Test compound formulated for in vivo administration

• Vehicle control

• Calipers for tumor measurement

Procedure:

• Tumor Implantation: Subcutaneously implant a suspension of MTAP-deleted cancer cells (e.g., 5 x 10^6 cells in PBS, with or without Matrigel) into the flank of the mice.

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomization and Dosing: Randomize the mice into treatment and control groups. Administer the test compound and vehicle control according to the desired dosing schedule (e.g., once or twice daily by oral gavage).

• Tumor Measurement: Measure the tumor dimensions with calipers at regular intervals (e.g., 2-3 times per week). Calculate tumor volume using the formula: (Length x Width²) / 2.

• Body Weight Monitoring: Monitor the body weight of the mice as a measure of general toxicity.

• Study Termination: Terminate the study when the tumors in the control group reach a predetermined size.

• Data Analysis: Calculate the tumor growth inhibition (TGI) for the treatment groups compared to the vehicle control.

Conclusion

AZ'9567 is a potent and selective MAT2A inhibitor that has demonstrated significant preclinical activity in the context of MTAP-deleted cancers. The synthetic lethal relationship between MAT2A and MTAP provides a clear rationale for the development of MAT2A inhibitors as a targeted therapy. The experimental protocols and data presented in this guide offer a comprehensive resource for researchers and drug developers working in this promising area of oncology. Further investigation into the clinical efficacy and safety of MAT2A inhibitors like AZ'9567 is warranted.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Development of a Series of Pyrrolopyridone MAT2A Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. mdpi.com [mdpi.com]
• 8. bpsbioscience.com [bpsbioscience.com]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. bpsbioscience.com [bpsbioscience.com]
• 12. file.medchemexpress.com [file.medchemexpress.com]

AZ'9567: A Potent and Selective MAT2A Inhibitor for MTAP-Deficient Cancers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

AZ'9567 is a potent, orally bioavailable, and selective small-molecule inhibitor of methionine adenosyltransferase 2A (MAT2A).[1] MAT2A is a critical enzyme responsible for the synthesis of S-adenosylmethionine (SAM), the universal methyl donor for a vast array of cellular methylation reactions essential for cell growth and proliferation.[2] In the context of oncology, AZ'9567 exploits a synthetic lethal relationship in tumors with homozygous deletion of the methylthioadenosine phosphorylase (MTAP) gene.[2] MTAP deficiency, a common event in many cancers, leads to the accumulation of methylthioadenosine (MTA), which in turn sensitizes these tumors to the inhibition of MAT2A.[2] This guide provides a comprehensive overview of the function, mechanism of action, and key experimental data related to AZ'9567.

Mechanism of Action

AZ'9567 functions as an allosteric inhibitor of MAT2A.[2] By binding to a site distinct from the enzyme's active site, it modulates the enzyme's conformation, leading to the inhibition of SAM production.[2] This reduction in the intracellular SAM pool has profound downstream effects, most notably the impairment of protein arginine methyltransferase 5 (PRMT5) activity.[2] PRMT5 is a key enzyme that utilizes SAM to methylate a variety of substrates involved in critical cellular processes, including mRNA splicing.[2] The inhibition of PRMT5-dependent splicing is a key mechanism through which MAT2A inhibitors exert their anti-proliferative effects in MTAP-deficient cancer cells.[2]

Quantitative Data

The following tables summarize the key quantitative data for AZ'9567 from biochemical and cellular assays.

Table 1: In Vitro Potency of AZ'9567

Assay Type	Target	Cell Line	Parameter	Value	Reference
Biochemical Assay	MAT2A	-	pIC50	8.9	[1]
Cell Proliferation	-	HCT116 (MTAP KO)	pIC50	8.9	[1]

Table 2: In Vivo Pharmacokinetic and Pharmacodynamic Parameters of AZ'9567 in Rats

Dose (mg/kg BID)	Free AUC (0-24h) Day 7 (nM.h)	Free Cmax Day 7 (nM)	Plasma Methionine Increase (fold vs. vehicle)	Reference
3	1,150	110	15	[3]
10	4,210	400	19	[3]
30	11,500	1,100	17	[3]

Signaling Pathway

The following diagram illustrates the signaling pathway affected by AZ'9567 in MTAP-deficient cancer cells.

Caption: Signaling pathway of AZ'9567 in MTAP-deficient cancer cells.

Experimental Workflow

The following diagram outlines a typical experimental workflow for evaluating the efficacy of AZ'9567.

Caption: Experimental workflow for AZ'9567 evaluation.

Experimental Protocols

MAT2A Biochemical Inhibition Assay

This protocol is a general guideline for determining the in vitro potency of AZ'9567 against the MAT2A enzyme.

• Reagents and Materials:

  • Recombinant human MAT2A enzyme

  • ATP

  • L-methionine

  • Assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM DTT)

  • AZ'9567 stock solution in DMSO

  • Detection reagent for SAM or a coupled-enzyme system to measure a byproduct (e.g., ADP)

  • 384-well assay plates

• Procedure:

  • Prepare serial dilutions of AZ'9567 in DMSO and then dilute into assay buffer to the desired final concentrations. The final DMSO concentration should be kept constant across all wells (e.g., <1%).

  • Add a defined amount of MAT2A enzyme to each well of the assay plate.

  • Add the diluted AZ'9567 or vehicle control (DMSO in assay buffer) to the wells and incubate for a pre-determined time (e.g., 15-30 minutes) at room temperature to allow for compound binding.

  • Initiate the enzymatic reaction by adding a mixture of ATP and L-methionine to each well.

  • Incubate the reaction at a controlled temperature (e.g., 30°C) for a specific duration.

  • Stop the reaction and add the detection reagent according to the manufacturer's instructions.

  • Measure the signal (e.g., fluorescence, luminescence, or absorbance) using a plate reader.

  • Calculate the percent inhibition for each AZ'9567 concentration relative to the vehicle control and determine the pIC50 value by fitting the data to a four-parameter logistic equation.

Cell Proliferation Assay in HCT116 MTAP KO Cells

This protocol describes the methodology to assess the anti-proliferative effect of AZ'9567 on MTAP-deficient cells.

• Cell Culture:

  • Culture HCT116 MTAP wild-type (WT) and isogenic MTAP knockout (KO) cells in McCoy's 5A medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO₂.

• Procedure:

  • Seed HCT116 MTAP WT and KO cells into 96-well plates at an appropriate density (e.g., 1,000-2,000 cells/well) and allow them to adhere overnight.

  • Prepare serial dilutions of AZ'9567 in the cell culture medium.

  • Remove the existing medium from the wells and add the medium containing the different concentrations of AZ'9567 or vehicle control (e.g., 0.1% DMSO).

  • Incubate the plates for a specified period (e.g., 5-7 days).

  • Assess cell viability using a suitable method, such as the CellTiter-Glo® Luminescent Cell Viability Assay, according to the manufacturer's protocol.

  • Measure the luminescence using a plate reader.

  • Normalize the data to the vehicle-treated cells to determine the percent inhibition of cell proliferation.

  • Calculate the pIC50 values for both cell lines to assess the selective potency of AZ'9567 in MTAP-deficient cells.

In Vivo Rat Xenograft Study

This protocol provides a general framework for evaluating the in vivo efficacy of AZ'9567.

• Animal Model:

  • Use immunodeficient mice or rats (e.g., male Han Wistar rats) for tumor xenograft studies.[3]

• Procedure:

  • Subcutaneously implant HCT116 MTAP KO cells into the flank of the animals.

  • Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

  • Randomize the animals into different treatment groups (vehicle control and different dose levels of AZ'9567).

  • Administer AZ'9567 orally, twice daily (BID), at the specified doses (e.g., 3, 10, and 30 mg/kg).[3]

  • Monitor tumor volume and body weight regularly throughout the study.

  • At the end of the study, collect plasma and tumor tissue for pharmacokinetic (PK) and pharmacodynamic (PD) analysis.

  • Analyze plasma concentrations of AZ'9567 and methionine using LC-MS/MS.[3]

  • Evaluate the anti-tumor efficacy based on tumor growth inhibition.

Conclusion

AZ'9567 is a highly potent and selective MAT2A inhibitor that demonstrates significant anti-proliferative activity in MTAP-deficient cancer cells, both in vitro and in vivo. Its mechanism of action, which involves the depletion of SAM and subsequent inhibition of PRMT5-mediated mRNA splicing, provides a clear rationale for its targeted therapeutic use. The data and protocols presented in this guide offer a comprehensive resource for researchers and drug development professionals working on the advancement of MAT2A inhibitors as a promising class of anti-cancer agents.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

AZ'9567: A Technical Whitepaper on the Discovery and Development of a Potent MAT2A Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides an in-depth technical overview of the discovery, development, and mechanism of action of AZ'9567, a potent and selective inhibitor of methionine adenosyltransferase 2A (MAT2A). AZ'9567 has demonstrated significant promise as a therapeutic agent for cancers harboring methylthioadenosine phosphorylase (MTAP) deletions, a genetic alteration present in approximately 15% of all human cancers. This guide details the preclinical data, experimental protocols, and the underlying signaling pathways associated with AZ'9567, offering a comprehensive resource for researchers in the field of oncology and drug development.

Introduction

The discovery of synthetic lethality between the inhibition of MAT2A and the deletion of the MTAP gene has opened a new avenue for targeted cancer therapy. In MTAP-deleted cancer cells, the accumulation of methylthioadenosine (MTA) leads to the inhibition of protein arginine methyltransferase 5 (PRMT5), a key enzyme involved in various cellular processes. This renders the cells highly dependent on MAT2A for the production of S-adenosylmethionine (SAM), the universal methyl donor. Inhibition of MAT2A in this context leads to a critical depletion of SAM, resulting in selective cancer cell death.

AZ'9567, developed by AstraZeneca, is a pyrrolopyridone-based MAT2A inhibitor that has emerged from a structure-based drug discovery program. It has shown potent and selective anti-proliferative activity in MTAP-deficient cancer models, both in vitro and in vivo.

Discovery and Optimization

The development of AZ'9567 was a result of a meticulous structure-based drug design and optimization process. This effort was significantly aided by the use of relative binding free energy calculations to guide the medicinal chemistry strategy, ultimately leading to a compound with potent inhibitory activity and favorable preclinical pharmacokinetic properties.

Quantitative Data Summary

The following tables summarize the key quantitative data for AZ'9567 based on available preclinical studies.

Table 1: In Vitro Activity of AZ'9567

Parameter	Cell Line	Value	Reference
pIC50 (Antiproliferative Activity)	HCT116 (MTAP KO)	8.9	[1][2]

Table 2: Preclinical Pharmacokinetics of AZ'9567 (Data from primary literature supplementary information is required for a comprehensive table)

Species	Dosing Route	Dose	Key Parameters (e.g., Cmax, Tmax, AUC, t1/2)
Data unavailable in accessible search results

Table 3: In Vitro Safety Profile of AZ'9567 (Data from primary literature supplementary information is required for a comprehensive table)

Assay	Target	Activity
Data unavailable in accessible search results

Table 4: In Vivo Efficacy of AZ'9567 in Xenograft Models (Data from primary literature supplementary information is required for a comprehensive table)

Model	Dosing Regimen	Tumor Growth Inhibition (%)
HCT116 (MTAP KO) Xenograft	Details on dosing needed	Specific TGI values needed

Mechanism of Action and Signaling Pathway

AZ'9567 exerts its therapeutic effect by inhibiting MAT2A, the enzyme responsible for the synthesis of SAM from methionine and ATP. In MTAP-deleted cancer cells, the resulting depletion of SAM has profound downstream consequences, primarily through the potentiation of PRMT5 inhibition.

Figure 1: MAT2A-PRMT5 signaling pathway in normal vs. MTAP-deleted cancer cells.

Experimental Protocols

Detailed experimental protocols are crucial for the replication and validation of scientific findings. The following sections outline the general methodologies for key assays used in the evaluation of AZ'9567. For specific parameters and reagents used in the studies of AZ'9567, it is recommended to consult the supplementary information of the primary publications.

MAT2A Enzymatic Inhibition Assay

Objective: To determine the in vitro potency of AZ'9567 in inhibiting the enzymatic activity of MAT2A.

General Protocol:

• Reagents: Recombinant human MAT2A enzyme, L-methionine, ATP, assay buffer (e.g., Tris-HCl, KCl, MgCl2), and a detection reagent for one of the reaction products (e.g., a phosphate (B84403) detection reagent for ADP or a SAM-quantification kit).

• Procedure: a. Prepare serial dilutions of AZ'9567. b. In a microplate, combine the MAT2A enzyme, L-methionine, and ATP in the assay buffer. c. Add the diluted AZ'9567 or vehicle control to the respective wells. d. Incubate the plate at a controlled temperature (e.g., 37°C) for a specific duration. e. Stop the reaction and add the detection reagent. f. Measure the signal (e.g., absorbance or fluorescence) using a plate reader.

• Data Analysis: Calculate the percent inhibition for each concentration of AZ'9567 and determine the IC50 value by fitting the data to a dose-response curve.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

The Role of AZ'9567 and the Synthetic Lethal Targeting of the MAT2A-PRMT5 Axis in MTAP-Deleted Cancers: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The homozygous deletion of the methylthioadenosine phosphorylase (MTAP) gene, a frequent event in approximately 15% of human cancers, creates a unique metabolic vulnerability that can be exploited for therapeutic intervention. This event leads to the accumulation of methylthioadenosine (MTA), which partially inhibits the essential enzyme Protein Arginine Methyltransferase 5 (PRMT5). This renders cancer cells exquisitely dependent on the de novo synthesis of S-adenosylmethionine (SAM), the universal methyl donor, catalyzed by Methionine Adenosyltransferase 2A (MAT2A). This guide provides a comprehensive technical overview of two distinct but related strategies to target this dependency: the direct inhibition of MAT2A with the potent tool compound AZ'9567 , and the MTA-cooperative inhibition of PRMT5 with the clinical candidate AZD3470 . We will delve into their mechanisms of action, present preclinical and clinical data in a structured format, provide detailed experimental protocols, and visualize the underlying biological pathways and workflows.

The Synthetic Lethal Relationship in MTAP-Deleted Cancers

The core principle behind targeting MTAP-deleted cancers lies in the concept of synthetic lethality. The loss of MTAP function alone is not lethal to the cell; however, when combined with the inhibition of a second, related pathway, it leads to cell death. In this context, the key players are MTAP, MTA, MAT2A, SAM, and PRMT5.

• MTAP Deletion: Leads to the intracellular accumulation of MTA.

• MTA Accumulation: MTA acts as a natural, albeit partial, inhibitor of PRMT5 by competing with its essential cofactor, SAM.

• Increased Reliance on MAT2A: To overcome the partial PRMT5 inhibition by MTA and maintain essential methylation processes, MTAP-deleted cancer cells become highly dependent on MAT2A to produce sufficient levels of SAM.

• Therapeutic Intervention: This dependency creates a therapeutic window. Inhibiting MAT2A (e.g., with AZ'9567) drastically reduces SAM levels, leading to a more profound inhibition of PRMT5 in the high-MTA environment of MTAP-deleted cells, ultimately triggering cell death. Alternatively, using an MTA-cooperative PRMT5 inhibitor (e.g., AZD3470) leverages the high MTA concentration to achieve selective and potent inhibition of PRMT5 specifically in cancer cells.

preclinical data for AZ'9567

An In-depth Technical Guide to the Preclinical Data of AZ'9567

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the , a potent and selective, allosteric inhibitor of Methionine Adenosyltransferase 2A (MAT2A). AZ'9567 has been investigated as a potential anticancer therapy for tumors with methylthioadenosine phosphorylase (MTAP) deficiency, leveraging the concept of synthetic lethality.

Core Mechanism of Action

AZ'9567 targets MAT2A, a crucial enzyme responsible for the synthesis of S-adenosylmethionine (SAM), the universal methyl donor in cells.[1] In cancers where the MTAP gene is deleted, a common occurrence alongside the deletion of the CDKN2A tumor suppressor, cancer cells become highly dependent on the MAT2A/PRMT5 (Protein Arginine Methyltransferase 5) axis for survival.[1][2] By inhibiting MAT2A, AZ'9567 depletes the cellular pool of SAM, leading to selective anti-proliferative effects in these MTAP-deficient cancer cells.[3][4][5][6]

Signaling Pathway

The diagram below illustrates the synthetic lethal relationship between MTAP deletion and MAT2A inhibition. In normal cells, MTA is recycled back into the methionine salvage pathway. In MTAP-deleted cancer cells, the accumulation of MTA makes them vulnerable to the inhibition of the MAT2A/PRMT5 axis.

Caption: MAT2A inhibition in MTAP-deleted cancer cells.

Quantitative In Vitro Data

AZ'9567 demonstrates potent and selective activity in biochemical and cell-based assays.

Parameter	Assay	Cell Line	Value	Reference
Potency	Anti-proliferative Activity	HCT116 (MTAP KO)	pIC₅₀ = 8.9	[7][8][9]
Selectivity	Secondary Pharmacology Screen	86 Off-Targets	Reasonably clean; measurable activity (Kᵢ, IC₅₀) against 12 targets < 10 µM	[1][10]
Adenosine Transporter	< 1 µM (antagonism)	[1]
Safety	Cytotoxicity Assays	Hepatic, Cardiac, Mitochondrial	Lack of effect	[1]

Quantitative In Vivo Data

Preclinical pharmacokinetic and pharmacodynamic studies were conducted in rodents, demonstrating excellent oral properties and target engagement.

Pharmacokinetics in Han Wistar Rats (7-Day Study)

Dose (BID)	Day	Free Cₘₐₓ (µM)	Free AUC₂₄ₕ (µM·h)	Reference
3 mg/kg	1	Data not specified	Data not specified	[1]
7	Data not specified	Data not specified	[1]
10 mg/kg	1	Data not specified	Data not specified	[1]
7	Data not specified	Data not specified	[1]
30 mg/kg	1	Data not specified	Data not specified	[1]
7	Data not specified	Data not specified	[1]
Note: The publication states that free AUC₂₄ₕ and Cₘₐₓ were constant and increased roughly in proportion to the dose, but specific values were not provided in the abstract.[1]

Pharmacodynamics in Han Wistar Rats (7-Day Study)

Dose (BID)	Analyte	Fold Increase (vs. Vehicle)	Plasma Concentration (µmol/L)	Reference
3 mg/kg	Methionine	15-fold	775 ± 104	[1]
10 mg/kg	Methionine	19-fold	1180 ± 279	[1]
30 mg/kg	Methionine	17-fold	940 ± 142	[1]
Note: Data represents average plasma concentrations on Day 7.

In Vivo Efficacy

Animal Model	Tumor Model	Outcome	Reference
Mouse	Xenograft	Considerable and sustained tumor growth reduction	[10]

Experimental Protocols

In Vitro Antiproliferation Assay

• Cell Line: HCT116 isogenic cell line (MTAP WT and KO).[1]

• Methodology: The specific antiproliferative assay protocol is detailed in the supporting information of the primary publication.[4][5] Generally, such assays involve treating cells with serially diluted concentrations of the compound for a set period (e.g., 72 hours), followed by quantification of cell viability using reagents like CellTiter-Glo®. The pIC₅₀ value is then calculated from the dose-response curve.

In Vivo Rat Safety and PK/PD Study

A 7-day investigative safety study was conducted to assess the effects of MAT2A inhibition.[1]

• Animal Model: Male Han Wistar rats.[2]

• Dosing: Oral, twice-daily (BID) dosing of AZ'9567 at 3, 10, and 30 mg/kg, or a vehicle control.[1]

• Sample Collection: Plasma samples were collected on Day 1 and Day 7 at multiple time points (1, 2, 4, 8, 10, and 24 hours post-first dose) for pharmacokinetic analysis.[1] Liver, brain, and heart tissues were collected for multi-omic assessment.[1]

• Bioanalysis: AZ'9567 plasma concentrations were quantified using High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS). Free plasma concentrations were calculated by multiplying total concentrations by the rat plasma fraction unbound of 0.00614, determined via rapid equilibrium dialysis.[1]

• Pharmacodynamic Analysis: Metabolomic, transcriptomic, proteomic, and lipidomic analyses were performed on liver tissue.[1] Plasma and tissue methionine levels were quantified to confirm target engagement.[1]

The workflow for this key in vivo study is outlined below.

Caption: Workflow for the 7-day investigative rat safety study.

Secondary Pharmacology Profiling

• Methodology: The secondary pharmacology screen was conducted by Eurofins Discovery against a panel of 86 targets.[1]

• Assay Types: Radioligand binding assays were used for G-protein coupled receptors (GPCRs), ion channels, and transporters. Assays measuring substrate turnover or phosphorylation were used for kinase and enzyme targets. Cell-based functional assays were used to determine the mode of action for any observed GPCR binding.[1]

• Data Analysis: Assays were run in an eight-point concentration-response format with half-log dilutions to determine IC₅₀, EC₅₀, or Kᵢ values.[1]

Summary

The preclinical data package for AZ'9567 supports its profile as a potent and selective MAT2A inhibitor with excellent oral pharmacokinetic properties.[3][4][5][6] The compound demonstrates a clear mechanism of action, achieving significant target engagement in vivo, which leads to robust anti-tumor activity in an MTAP-deleted xenograft model.[1][10] The safety profile has been investigated through in vitro cytotoxicity panels and in vivo rat studies, with detailed multi-omic analysis providing deep insights into the systemic consequences of MAT2A inhibition.[1] This comprehensive dataset provides a strong rationale for the clinical investigation of MAT2A inhibitors in MTAP-deficient cancers.

References

• 1. Mechanistic safety assessment via multi-omic characterisation of systemic pathway perturbations following in vivo MAT2A inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medkoo.com [medkoo.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Development of a Series of Pyrrolopyridone MAT2A Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. medchemexpress.cn [medchemexpress.cn]
• 10. Practical Fragments: Fragments vs MAT2a: a chemical probe [practicalfragments.blogspot.com]

AZ'9567 Target Validation: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the target validation studies for AZ'9567, a potent and selective allosteric inhibitor of methionine adenosyltransferase 2A (MAT2A). The information presented herein is intended to support researchers and drug development professionals in understanding the mechanism of action, preclinical efficacy, and safety profile of this compound.

Core Mechanism of Action

AZ'9567 exerts its therapeutic effect by targeting MAT2A, a critical enzyme in the methionine cycle. MAT2A catalyzes the conversion of methionine and ATP into S-adenosylmethionine (SAM), the primary methyl group donor for a multitude of essential cellular processes, including DNA, RNA, and protein methylation. In cancers with a homozygous deletion of the methylthioadenosine phosphorylase (MTAP) gene, there is an increased reliance on the de novo synthesis of adenine, a process that is highly sensitive to SAM levels. By inhibiting MAT2A, AZ'9567 induces a state of synthetic lethality in these MTAP-deleted cancer cells.[1][2]

The inhibition of MAT2A by AZ'9567 leads to a significant depletion of intracellular SAM and a corresponding accumulation of methionine.[3] This disruption of one-carbon metabolism has profound downstream effects, impacting not only methylation reactions but also trans-sulfuration and lipid metabolism.[3]

Signaling Pathway

Caption: Mechanism of action of AZ'9567 in MTAP-deleted cancer cells.

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical studies of AZ'9567.

Table 1: In Vitro Potency and Selectivity

Parameter	Value	Cell Line/Assay Condition	Reference
MAT2A Inhibition (pIC50)	8.9	MTAP KO HCT116 cells	[4]
MAT2A Inhibition (IC50)	0.8 nM	RapidFire-MS-Based Biochemical Enzymatic Assay	[5]
Off-Target Activity	Measurable activity (Ki, IC50) against 12 of 86 targets below 10 µM. Adenosine transporter identified as a sub-micromolar off-target.	Eurofins Safety Panel	[3][5]
Cytotoxicity	Lack of effect in a broad suite of in vitro cell-based assays (hepatic, cardiac, mitochondrial, general cytotoxicity).	In vitro cell-based assays	[5]

Table 2: In Vivo Pharmacodynamics in Rats (7-day study)[3]

Dose Group (mg/kg, BID)	Plasma Methionine Increase (fold change)
3	15
10	19
30	17

Experimental Protocols

MAT2A Enzyme Inhibition Assay (RapidFire-MS)

This assay quantifies the enzymatic activity of MAT2A by measuring the formation of SAM.

• Enzyme: Recombinant human MAT2A

• Substrates: Methionine and ATP

• Inhibitor: AZ'9567 (various concentrations)

• Reaction: The enzyme, substrates, and inhibitor are incubated together to allow the enzymatic reaction to proceed.

• Quenching: The reaction is stopped by the addition of an organic solvent.

• Detection: The amount of SAM produced is quantified using a high-throughput mass spectrometry system (RapidFire-MS).

• Data Analysis: IC50 values are determined by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a four-parameter logistic equation.[5]

Cell-Based Antiproliferation Assay

This assay measures the effect of AZ'9567 on the proliferation of cancer cells.

• Cell Line: MTAP knockout (KO) HCT116 human colon cancer cells.[4]

• Treatment: Cells are seeded in multi-well plates and treated with a range of concentrations of AZ'9567.

• Incubation: Cells are incubated for a period of time (e.g., 72 hours) to allow for cell division.

• Viability Assessment: Cell viability is measured using a commercially available assay, such as one based on the reduction of a tetrazolium salt (e.g., MTS or WST-1) or by quantifying ATP content (e.g., CellTiter-Glo).

• Data Analysis: The half-maximal inhibitory concentration (IC50) or the pIC50 is calculated by fitting the dose-response data to a sigmoidal curve.[4]

In Vivo Rat Pharmacodynamic Study

This study evaluates the effect of AZ'9567 on biomarkers in a living organism.

• Animal Model: Male Sprague-Dawley rats.

• Dosing: AZ'9567 is administered orally twice daily (BID) at doses of 3, 10, and 30 mg/kg for 7 consecutive days.[3]

• Sample Collection: Blood samples are collected at various time points to determine plasma concentrations of AZ'9567, methionine, and SAM.

• Bioanalysis: Plasma concentrations of the analytes are measured using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

• Data Analysis: The fold change in plasma methionine is calculated by comparing the levels in treated animals to those in vehicle-treated control animals.[3]

Experimental Workflow

Caption: A generalized workflow for the preclinical validation of AZ'9567.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Development of a Series of Pyrrolopyridone MAT2A Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanistic safety assessment via multi-omic characterisation of systemic pathway perturbations following in vivo MAT2A inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Probe AZ9567 | Chemical Probes Portal [chemicalprobes.org]

AZ'9567: A Technical Review of a Potent MAT2A Inhibitor for MTAP-Deleted Cancers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive review of the MAT2A inhibitor, AZ'9567. We delve into its mechanism of action, preclinical efficacy, and the experimental protocols utilized in its evaluation. This document is intended to serve as a valuable resource for researchers and drug development professionals working in the field of oncology, particularly those focused on targeted therapies for cancers with specific genetic deletions.

Introduction

Methionine adenosyltransferase 2A (MAT2A) is a critical enzyme responsible for the synthesis of S-adenosylmethionine (SAM), the universal methyl donor for a multitude of cellular processes, including DNA, RNA, and protein methylation. In cancers harboring a homozygous deletion of the methylthioadenosine phosphorylase (MTAP) gene, which is frequently co-deleted with the tumor suppressor CDKN2A, cancer cells exhibit a heightened dependency on MAT2A. This synthetic lethal relationship has positioned MAT2A as a promising therapeutic target. AZ'9567 has emerged as a potent and selective inhibitor of MAT2A, demonstrating significant anti-proliferative effects in MTAP-deficient cancer models.

Mechanism of Action

AZ'9567 functions as an allosteric inhibitor of MAT2A.[1] Its binding to the enzyme induces a conformational change that ultimately blocks the catalytic activity of MAT2A, leading to a depletion of intracellular SAM levels. In MTAP-deleted cancer cells, the accumulation of methylthioadenosine (MTA), a substrate of MTAP, already partially inhibits the function of protein arginine methyltransferase 5 (PRMT5). The reduction of SAM levels by AZ'9567 further cripples PRMT5 activity. This dual inhibition of PRMT5, a key enzyme involved in RNA splicing and signal transduction, is believed to be the primary driver of the synthetic lethal effect observed with MAT2A inhibition in this genetic context. The downstream consequences include disruption of essential cellular processes, leading to cell cycle arrest and apoptosis in MTAP-deleted cancer cells.

Signaling Pathway in MTAP-Deleted Cancer

The following diagram illustrates the synthetic lethal interaction between MAT2A inhibition and MTAP deletion.

References

• 1. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

AZ'9567 Application Notes and Protocols for In Vivo Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

AZ'9567 is a potent and selective inhibitor of Methionine Adenosyltransferase 2A (MAT2A), an enzyme responsible for the synthesis of S-adenosylmethionine (SAM), the universal methyl donor in cells. In cancers with homozygous deletion of the methylthioadenosine phosphorylase (MTAP) gene, there is a synthetic lethal relationship with the inhibition of MAT2A. This makes AZ'9567 a promising therapeutic agent for MTAP-deficient tumors. These application notes provide detailed protocols and dosage information for the in vivo use of AZ'9567 in preclinical models.

Mechanism of Action in MTAP-Deficient Cancers

In normal cells, methionine is salvaged via the MTAP pathway. However, in cancer cells with MTAP deletion, this pathway is defunct, making them highly dependent on the de novo synthesis of methionine and subsequently SAM, which is catalyzed by MAT2A. Inhibition of MAT2A by AZ'9567 in these cells leads to a significant depletion of SAM. This disrupts critical cellular processes, including the methylation of proteins and nucleic acids, ultimately leading to selective cancer cell death.

Application Notes and Protocols: AZ'9567 Stock Solution Preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction

AZ'9567 is a potent and selective allosteric inhibitor of Methionine Adenosyltransferase 2A (MAT2A).[1][2] MAT2A is a critical enzyme that catalyzes the synthesis of S-adenosylmethionine (SAM), the universal methyl donor for a vast array of cellular methylation reactions that impact gene expression, protein function, and metabolism.[3][4] By inhibiting MAT2A, AZ'9567 disrupts these processes, showing a selective antiproliferative effect in cancer cells with specific genetic deletions, such as MTAP (methylthioadenosine phosphorylase).[2] These application notes provide detailed protocols for the preparation of AZ'9567 stock solutions for in vitro research applications.

Physicochemical Properties and Storage

A summary of the key physicochemical properties of AZ'9567 is provided in the table below. Adherence to the recommended storage conditions is crucial to maintain the stability and activity of the compound.

Property	Value
Molecular Formula	C₂₄H₁₉F₂N₅O₂
Molecular Weight	447.44 g/mol [1][5]
Appearance	White to off-white solid[1][2]
Solubility	Soluble in DMSO (up to 62.5 mg/mL or 139.68 mM)[1][5]
Storage of Solid	Store at -20°C for up to 3 years[1]
Storage of Stock Solution	Store in aliquots at -80°C for up to 6 months or -20°C for up to 1 month[1]

MAT2A Signaling Pathway and Mechanism of AZ'9567 Inhibition

AZ'9567 functions by inhibiting the enzymatic activity of MAT2A, which plays a central role in the methionine cycle. The diagram below illustrates the pathway and the point of inhibition.

MAT2A signaling pathway and the inhibitory action of AZ'9567.

Experimental Protocol: Preparation of a 10 mM AZ'9567 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of AZ'9567 in Dimethyl Sulfoxide (DMSO).

Materials:

• AZ'9567 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes (1.5 mL or 2 mL)

• Calibrated analytical balance

• Pipettes and sterile pipette tips

• Vortex mixer

• Ultrasonic bath (optional, but recommended)[1][5]

• Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant gloves

Procedure:

• Pre-weighing Preparation: Before handling the compound, ensure that you are wearing the appropriate PPE. Bring the vial of AZ'9567 powder to room temperature before opening to prevent condensation of moisture.

• Weighing AZ'9567: Carefully weigh out 4.47 mg of AZ'9567 powder using a calibrated analytical balance and transfer it to a sterile microcentrifuge tube.

• Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the AZ'9567 powder.

• Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution. If the compound does not fully dissolve, sonicate the tube in an ultrasonic bath for 5-10 minutes.[1][5] Visually inspect the solution to ensure that all solid has dissolved and the solution is clear.

• Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[3]

• Long-term Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[1]

Experimental Workflow: Stock Solution Preparation

The following diagram outlines the key steps in the preparation of the AZ'9567 stock solution.

Workflow for preparing AZ'9567 stock solution.

Safety Precautions

AZ'9567 is a bioactive molecule and should be handled with care. Always use appropriate personal protective equipment, including a lab coat, safety glasses, and chemical-resistant gloves. Handle the compound in a well-ventilated area or a chemical fume hood. In case of contact with skin or eyes, rinse immediately with plenty of water. Consult the Safety Data Sheet (SDS) for more detailed safety information.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Development of a Series of Pyrrolopyridone MAT2A Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What are Mat2A inhibitors and how do they work? [synapse.patsnap.com]
• 4. mdpi.com [mdpi.com]
• 5. Activation of MAT2A-RIP1 signaling axis reprograms monocytes in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for CRISPR Screens Utilizing AZ'9567

For Researchers, Scientists, and Drug Development Professionals

Introduction

The principle of synthetic lethality, where the simultaneous loss of two genes results in cell death while the loss of either single gene does not, presents a powerful strategy in cancer therapy. A prominent example of this is the relationship between the enzyme methionine adenosyltransferase 2A (MAT2A) and the metabolic gene methylthioadenosine phosphorylase (MTAP). The MTAP gene is frequently co-deleted with the tumor suppressor gene CDKN2A in approximately 15% of all human cancers.[1][2] This genetic alteration creates a specific vulnerability in cancer cells, making them highly dependent on MAT2A for survival.

AZ'9567 is a potent and selective small molecule inhibitor of MAT2A.[3][4] In MTAP-deleted cancer cells, the inhibition of MAT2A by AZ'9567 leads to a significant reduction in the universal methyl donor S-adenosylmethionine (SAM), ultimately inducing cell death.[1] This selective anti-proliferative effect in a specific genetic context makes AZ'9567 an ideal tool for CRISPR-based genetic screens.[4][5]

CRISPR screens, in conjunction with AZ'9567 treatment, can be employed to:

• Identify genes that confer resistance or sensitivity to MAT2A inhibition: This can uncover novel mechanisms of action and potential combination therapy targets.

• Elucidate the downstream effects of MAT2A inhibition: By observing which gene knockouts rescue or enhance the effects of AZ'9567, researchers can map the cellular pathways affected by MAT2A activity.

• Discover novel synthetic lethal partners with MAT2A: Genome-wide screens can reveal other genetic vulnerabilities that synergize with MAT2A inhibition, expanding the potential patient population for this therapeutic strategy.

This document provides detailed application notes and protocols for conducting CRISPR screens with AZ'9567 to investigate the synthetic lethal interaction in MTAP-deficient cancers.

Data Presentation

The following table summarizes the in vitro potency of AZ'9567 in isogenic colorectal cancer cell lines (HCT116) with and without MTAP knockout.

Cell Line	Genotype	Compound	Assay	pIC50	IC50 (nM)	Reference
HCT116	MTAP WT	AZ'9567	Cell Proliferation	< 5	> 10,000	[5]
HCT116	MTAP KO	AZ'9567	Cell Proliferation	8.9	1.26	[3][5]

Signaling Pathway

The following diagram illustrates the central role of MAT2A in methionine metabolism and the synthetic lethal relationship with MTAP deficiency. In normal cells, MTAP salvages methionine from methylthioadenosine (MTA). In MTAP-deleted cells, MTA accumulates and partially inhibits the enzyme PRMT5. This makes the cells highly dependent on the MAT2A-driven de novo synthesis of SAM. Inhibition of MAT2A by AZ'9567 in these cells leads to a critical depletion of SAM, resulting in cell death.

References

• 1. MAT2A Inhibition Blocks the Growth of MTAP-Deleted Cancer Cells by Reducing PRMT5-Dependent mRNA Splicing and Inducing DNA Damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Development of a Series of Pyrrolopyridone MAT2A Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanistic safety assessment via multi-omic characterisation of systemic pathway perturbations following in vivo MAT2A inhibition - PMC [pmc.ncbi.nlm.nih.gov]

Experimental Design for AZ'9567 Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the experimental design of studies involving two distinct compounds referred to as AZ'9567:

• Part 1: Mizacorat (AZD9567), a Selective Glucocorticoid Receptor Modulator (SGRM) for inflammatory diseases.

• Part 2: AZ'9567, a MAT2A Inhibitor for oncology applications, particularly in MTAP-deleted cancers.

Part 1: Mizacorat (AZD9567) - A Selective Glucocorticoid Receptor Modulator (SGRM)

Introduction

Mizacorat (AZD9567) is a first-in-class, oral, non-steroidal, selective glucocorticoid receptor (GR) modulator.[1][2] It is designed to provide the anti-inflammatory efficacy of traditional corticosteroids while offering an improved safety profile, particularly with reduced effects on glucose metabolism and electrolyte balance.[3][4] Mizacorat binds to the GR, leading to a unique transcriptomic response compared to classic steroids.[2] Its primary therapeutic area is inflammatory diseases such as rheumatoid arthritis.[2][5]

Data Presentation

Table 1: In Vitro Activity of Mizacorat (AZD9567)

Parameter	Value	Assay	Source
IC50 (GR Binding)	3.8 nM	In vitro binding to human GR	[6]
pEC50 (Transactivation)	7.96	Cellular transactivation assay	[7]
TNFα Inhibition (IC50,u)	5.2 nM	LPS-stimulated whole blood	[8]

Table 2: Preclinical Pharmacokinetics of Mizacorat (AZD9567) in Rats

Parameter	Value	Dosing	Source
Efficacy (ED50)	0.1 mg/kg	Adjuvant-induced arthritis model	[8]

Table 3: Clinical Efficacy of Mizacorat (AZD9567) in Rheumatoid Arthritis (Phase IIa)

Endpoint	Mizacorat (40 mg)	Prednisolone (20 mg)	Outcome	Source
Change in DAS28-CRP (Day 15)	Numerically lower	-	No statistically significant or clinically meaningful difference	[9]
Serum Sodium/Potassium Ratio	No alteration	Increased	Favorable safety profile for Mizacorat	[9]

Signaling Pathway

The binding of Mizacorat to the cytosolic Glucocorticoid Receptor (GR) induces a conformational change, leading to the dissociation of chaperone proteins like HSP90. The activated GR-Mizacorat complex then translocates to the nucleus, where it modulates the transcription of target genes. This can occur through transactivation (binding to Glucocorticoid Response Elements - GREs) or transrepression (interfering with other transcription factors like NF-κB).

Mizacorat's Mechanism of Action

Experimental Protocols

This protocol describes a cell-based reporter assay to quantify the activation of the glucocorticoid receptor by Mizacorat.

• Materials:

  • HEK293T or other suitable mammalian cell line

  • Expression plasmid for human GR

  • Luciferase reporter plasmid with a GRE-containing promoter

  • Transfection reagent

  • Cell culture medium and supplements

  • Mizacorat and a positive control (e.g., dexamethasone)

  • Luciferase assay system

  • 96-well cell culture plates

• Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a density that will result in 70-80% confluency on the day of transfection.

  • Transfection: Co-transfect the cells with the GR expression plasmid and the GRE-luciferase reporter plasmid using a suitable transfection reagent according to the manufacturer's protocol.

  • Compound Treatment: 24 hours post-transfection, replace the medium with fresh medium containing serial dilutions of Mizacorat or the positive control. Include a vehicle control (e.g., DMSO).

  • Incubation: Incubate the cells for 18-24 hours.

  • Luciferase Assay: Lyse the cells and measure luciferase activity using a luminometer according to the manufacturer's instructions for the luciferase assay system.

• Data Analysis:

  • Normalize the luciferase readings to a co-transfected control plasmid (e.g., Renilla luciferase) to account for transfection efficiency.

  • Plot the normalized luciferase activity against the log of the compound concentration and fit a sigmoidal dose-response curve to determine the EC50 value.

This protocol is for analyzing the expression of GR target proteins, such as FKBP5 (upregulated) or components of the NF-κB pathway (to assess transrepression), in response to Mizacorat treatment.

• Materials:

  • A549 or other relevant cell line expressing endogenous GR

  • Mizacorat, dexamethasone, and a pro-inflammatory stimulus (e.g., TNF-α)

  • Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • Protein quantification assay (e.g., BCA assay)

  • SDS-PAGE gels and electrophoresis apparatus

  • PVDF membrane and transfer system

  • Blocking buffer (e.g., 5% BSA in TBST)

  • Primary antibodies (e.g., anti-FKBP5, anti-phospho-p65, anti-total p65, anti-GR, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

• Procedure:

  • Cell Treatment: Plate cells and allow them to adhere. Treat with Mizacorat, dexamethasone, or vehicle for a specified time (e.g., 6-24 hours). For transrepression studies, pre-treat with the compound before stimulating with TNF-α.

  • Protein Extraction and Quantification: Lyse the cells, collect the supernatant, and determine the protein concentration.

  • SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane for 1 hour at room temperature.

    • Incubate with the primary antibody overnight at 4°C.

    • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the target protein expression to a loading control (e.g., β-actin).

This protocol outlines the induction and assessment of collagen-induced arthritis in rats to evaluate the in vivo efficacy of Mizacorat.[1][8]

• Materials:

  • Lewis or Dark Agouti rats

  • Bovine or porcine type II collagen

  • Complete Freund's Adjuvant (CFA) or Incomplete Freund's Adjuvant (IFA)

  • Mizacorat and vehicle for oral administration

  • Calipers for paw measurement

• Procedure:

  • Induction of Arthritis:

    • Emulsify type II collagen in CFA.

    • On day 0, immunize rats with the collagen emulsion via intradermal injection at the base of the tail.

    • On day 7, administer a booster injection of type II collagen emulsified in IFA.

  • Treatment:

    • Begin daily oral administration of Mizacorat or vehicle at the onset of clinical signs of arthritis (typically around day 10-14).

  • Assessment:

    • Monitor body weight and clinical signs of arthritis (paw swelling, erythema, and joint stiffness) daily or every other day.

    • Measure paw volume or thickness using calipers.

    • At the end of the study (e.g., day 21-28), collect blood for biomarker analysis (e.g., anti-collagen antibodies, inflammatory cytokines) and paws for histological evaluation of joint inflammation, cartilage damage, and bone erosion.

• Data Analysis:

  • Compare the arthritis scores, paw measurements, and histological scores between the Mizacorat-treated and vehicle-treated groups.

  • Analyze biomarker levels to assess the systemic anti-inflammatory effects.

Part 2: AZ'9567 - A MAT2A Inhibitor

Introduction

AZ'9567 is a potent and selective inhibitor of Methionine Adenosyltransferase 2A (MAT2A).[1][10] This enzyme is crucial for the synthesis of S-adenosylmethionine (SAM), the primary methyl group donor in cells.[11] In cancers with a homozygous deletion of the methylthioadenosine phosphorylase (MTAP) gene, there is a synthetic lethal relationship with MAT2A. Inhibition of MAT2A in these MTAP-deleted cancer cells leads to a significant reduction in SAM levels, inhibition of PRMT5-dependent mRNA splicing, DNA damage, and ultimately, cell death.[12]

Data Presentation

Table 4: In Vitro Activity of AZ'9567 (MAT2A Inhibitor)

Parameter	Value	Cell Line	Assay	Source
pIC50 (Antiproliferative)	8.9	HCT116 MTAP KO	Cell Viability	[1]

Table 5: Preclinical Pharmacokinetics and Efficacy of AZ'9567 (MAT2A Inhibitor)

Parameter	Value	Model	Source
In Vivo Efficacy	Demonstrated selective antiproliferative effect	MTAP KO cell xenograft model	[2][13]
Pharmacokinetics	Excellent preclinical properties	In vivo studies	[2][13]

Signaling Pathway

AZ'9567 inhibits MAT2A, which catalyzes the conversion of methionine and ATP to S-adenosylmethionine (SAM). In MTAP-deleted cancer cells, the resulting depletion of SAM leads to reduced activity of PRMT5, a key enzyme involved in mRNA splicing and protein methylation. This disruption of essential cellular processes ultimately results in cancer cell death.

AZ'9567's Mechanism in MTAP-deleted Cancers

Experimental Protocols

This biochemical assay measures the direct inhibitory effect of AZ'9567 on MAT2A enzyme activity.

• Materials:

  • Purified recombinant MAT2A enzyme

  • L-Methionine and ATP

  • Assay buffer

  • AZ'9567

  • A detection system to measure a reaction product (e.g., a colorimetric assay for inorganic phosphate, a byproduct of the reaction)

  • 384-well plates

• Procedure:

  • Reaction Setup: In a 384-well plate, add the assay buffer, L-methionine, and ATP.

  • Inhibitor Addition: Add serial dilutions of AZ'9567 or a vehicle control.

  • Enzyme Addition: Initiate the reaction by adding the purified MAT2A enzyme.

  • Incubation: Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

  • Detection: Stop the reaction and add the detection reagent. Measure the signal (e.g., absorbance at 630 nm for a colorimetric assay) using a plate reader.

• Data Analysis:

  • Calculate the percent inhibition for each concentration of AZ'9567 compared to the vehicle control.

  • Plot the percent inhibition against the log of the inhibitor concentration and fit the data to determine the IC50 value.

This protocol assesses the antiproliferative effect of AZ'9567 on cancer cell lines with and without MTAP deletion.[14]

• Materials:

  • Isogenic pair of cancer cell lines (e.g., HCT116 MTAP+/+ and HCT116 MTAP-/-)

  • Cell culture medium and supplements

  • AZ'9567

  • Cell viability reagent (e.g., MTT, CellTiter-Glo)

  • 96-well cell culture plates

• Procedure:

  • Cell Seeding: Seed both MTAP+/+ and MTAP-/- cells into 96-well plates at an appropriate density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with serial dilutions of AZ'9567. Include a vehicle control.

  • Incubation: Incubate the plates for an extended period (e.g., 6 days) to observe the antiproliferative effects.

  • Viability Measurement: Add the cell viability reagent and measure the signal (absorbance or luminescence) according to the manufacturer's protocol.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control for each cell line.

  • Determine the IC50 or pIC50 values for both cell lines to assess the selective effect of AZ'9567 on MTAP-deleted cells.

This protocol is to confirm the mechanism of action of AZ'9567 by assessing the methylation status of PRMT5 substrates.[15]

• Materials:

  • HCT116 MTAP-/- cells

  • AZ'9567

  • Cell lysis buffer with protease and phosphatase inhibitors

  • Protein quantification assay

  • SDS-PAGE gels and electrophoresis apparatus

  • PVDF membrane and transfer system

  • Blocking buffer

  • Primary antibodies (e.g., anti-symmetric dimethylarginine (SDMA), anti-PRMT5, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

• Procedure:

  • Cell Treatment: Treat HCT116 MTAP-/- cells with increasing concentrations of AZ'9567 for a specified time (e.g., 48-72 hours).

  • Protein Extraction and Quantification: Lyse the cells and determine the protein concentration.

  • SDS-PAGE and Transfer: Separate equal amounts of protein and transfer to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane and incubate with the anti-SDMA primary antibody to detect changes in global symmetric dimethylation.

    • Strip and re-probe the membrane with anti-PRMT5 and a loading control.

  • Detection: Visualize and quantify the protein bands.

• Data Analysis:

  • Normalize the SDMA signal to the loading control to determine the effect of AZ'9567 on PRMT5 activity.

This protocol describes a subcutaneous xenograft model using MTAP-deleted cancer cells to evaluate the in vivo anti-tumor efficacy of AZ'9567.[16][17]

• Materials:

  • Immunodeficient mice (e.g., nude or NOD-SCID)

  • HCT116 MTAP-/- cells

  • Matrigel (optional)

  • AZ'9567 and vehicle for administration (e.g., oral gavage)

  • Calipers for tumor measurement

• Procedure:

  • Tumor Implantation: Subcutaneously inject a suspension of HCT116 MTAP-/- cells (often mixed with Matrigel) into the flank of the mice.

  • Tumor Growth and Treatment:

    • Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

    • Randomize the mice into treatment and control groups.

    • Administer AZ'9567 or vehicle daily according to the desired dosing schedule.

  • Monitoring:

    • Measure tumor volume with calipers 2-3 times per week.

    • Monitor the body weight and overall health of the mice.

  • Endpoint:

    • At the end of the study (based on tumor size limits or a predetermined time point), euthanize the mice.

    • Excise the tumors for weight measurement and further analysis (e.g., pharmacodynamic marker analysis by western blot or immunohistochemistry).

• Data Analysis:

  • Calculate the tumor growth inhibition (TGI) for the AZ'9567-treated group compared to the vehicle control group.

  • Analyze changes in body weight to assess toxicity.

  • Evaluate pharmacodynamic markers in the tumor tissue to confirm target engagement.

References

• 1. chondrex.com [chondrex.com]
• 2. benchchem.com [benchchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. Human Mat2A Uses an Ordered Kinetic Mechanism and Is Stabilized but Not Regulated by Mat2B - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. inotiv.com [inotiv.com]
• 9. benchchem.com [benchchem.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. In vitro Methylation Assay to Study Protein Arginine Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. bpsbioscience.com [bpsbioscience.com]
• 14. benchchem.com [benchchem.com]
• 15. Discovery of First-in-Class Protein Arginine Methyltransferase 5 (PRMT5) Degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 16. HCT116 Xenograft Model - Altogen Labs [altogenlabs.com]
• 17. reactionbiology.com [reactionbiology.com]

Technical Notes & Optimization

optimizing AZ'9567 concentration for experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists using AZ'9567 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is AZ'9567 and what is its mechanism of action?

A1: AZ'9567 is a potent and selective allosteric inhibitor of Methionine Adenosyltransferase 2A (MAT2A).[1][2][3][4] MAT2A is an enzyme that catalyzes the formation of S-adenosylmethionine (SAM), a universal methyl donor for numerous cellular methylation reactions. By inhibiting MAT2A, AZ'9567 depletes intracellular SAM levels, which preferentially affects cancer cells with a homozygous deletion of the methylthioadenosine phosphorylase (MTAP) gene.[3][5]

Q2: What are the primary research applications for AZ'9567?

A2: AZ'9567 is primarily used in cancer research, particularly for studying cancers with MTAP deletion.[3][4][5] It has shown selective antiproliferative effects in MTAP-deficient cancer cell lines and in vivo models.[3][5] It serves as a chemical probe to investigate the biological roles of MAT2A and the consequences of SAM depletion in various cellular processes.[6]

Q3: How should I prepare a stock solution of AZ'9567?

A3: AZ'9567 has poor aqueous solubility.[6] Therefore, it is recommended to prepare stock solutions in dimethyl sulfoxide (B87167) (DMSO).[1][2] For example, a 10 mM stock solution can be prepared. To ensure complete dissolution, ultrasonic treatment may be necessary.[1][2] It is crucial to use newly opened or anhydrous DMSO as the compound is hygroscopic, and the presence of water can impact solubility.[1]

Q4: What are the recommended storage conditions for AZ'9567?

A4: Proper storage is critical to maintain the stability of AZ'9567.

• Solid powder: Store at -20°C for up to 3 years.[1][7]

• In solvent (DMSO): Store aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1][2] Avoid repeated freeze-thaw cycles.[7]

Troubleshooting Guide

Issue 1: I am not observing the expected level of inhibition in my cell viability assay.

• Possible Cause 1: Suboptimal Concentration. The effective concentration of AZ'9567 can vary significantly between different cell lines.

  • Solution: Perform a dose-response experiment to determine the optimal IC50 value for your specific cell line. A common starting range for testing is from 0.1 nM to 10 µM.

• Possible Cause 2: Incorrect Cell Seeding Density. Cell density can influence the outcome of viability assays.[8][9]

  • Solution: Optimize the cell seeding density to ensure cells are in the exponential growth phase during the experiment.[9]

• Possible Cause 3: Inactive Compound. Improper storage or handling may have degraded the compound.

  • Solution: Use a fresh aliquot of AZ'9567 stock solution. Ensure that the storage conditions have been appropriate.

Issue 2: My AZ'9567 precipitated out of solution in the cell culture medium.

• Possible Cause 1: Poor Aqueous Solubility. AZ'9567 has limited solubility in aqueous media.[6]

  • Solution: Ensure the final DMSO concentration in your cell culture medium does not exceed a level that is toxic to your cells, typically below 0.5%. Prepare intermediate dilutions of your AZ'9567 stock in culture medium before adding to the final cell culture plate.

• Possible Cause 2: High Final Concentration. The concentration of AZ'9567 used might be too high for its solubility limit in the final medium.

  • Solution: Try using a lower final concentration if your experimental design allows.

Issue 3: I am observing significant off-target effects.

• Possible Cause: While AZ'9567 is a selective MAT2A inhibitor, high concentrations may lead to off-target activities. Secondary pharmacology screening has shown some activity against other targets at higher concentrations.[10][11]

  • Solution: Use the lowest effective concentration of AZ'9567 as determined by your dose-response experiments. If off-target effects are suspected, consider using a structurally different MAT2A inhibitor as a control to confirm that the observed phenotype is due to MAT2A inhibition.

Data Presentation

Table 1: In Vitro Activity of AZ'9567

Cell Line	Genotype	Assay Type	IC50 / pIC50	Reference
HCT116	MTAP KO	Proliferation	pIC50 of 8.9	[1][2]

Note: This table will be updated as more public data becomes available.

Experimental Protocols

Protocol 1: Preparation of AZ'9567 Stock Solution

• Weigh the required amount of AZ'9567 powder in a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• If necessary, sonicate the solution in a water bath until the compound is fully dissolved.[1][2]

• Aliquot the stock solution into smaller, single-use volumes in sterile cryovials.

• Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.[1]

Protocol 2: Cell Viability (MTS/MTT) Assay

• Cell Seeding: Seed cells in a 96-well plate at a pre-optimized density and allow them to adhere overnight.

• Drug Treatment: Prepare serial dilutions of AZ'9567 in the appropriate cell culture medium. The final DMSO concentration should be consistent across all wells, including the vehicle control, and should not exceed a non-toxic level (e.g., <0.5%).

• Remove the old medium from the cells and add the medium containing the different concentrations of AZ'9567. Include wells with medium and vehicle (DMSO) only as controls.

• Incubation: Incubate the plate for the desired duration (e.g., 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTS/MTT Addition: Add the MTS or MTT reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours.

• Measurement: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting a dose-response curve.

Visualizations

Caption: Signaling pathway of MAT2A inhibition by AZ'9567.

Caption: General experimental workflow for determining the IC50 of AZ'9567.

Caption: Troubleshooting logic for unexpected experimental results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Development of a Series of Pyrrolopyridone MAT2A Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medkoo.com [medkoo.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Practical Fragments: Fragments vs MAT2a: a chemical probe [practicalfragments.blogspot.com]
• 7. AZ'9567 | MAT | | Invivochem [invivochem.com]
• 8. biocompare.com [biocompare.com]
• 9. Rational cell culture optimization enhances experimental reproducibility in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanistic safety assessment via multi-omic characterisation of systemic pathway perturbations following in vivo MAT2A inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Probe AZ9567 | Chemical Probes Portal [chemicalprobes.org]

Technical Support Center: Overcoming Resistance to AZ'9567

This technical support center is designed for researchers, scientists, and drug development professionals encountering resistance to the MAT2A inhibitor, AZ'9567. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may arise during your experiments.

Troubleshooting Guide & FAQs

This section provides answers to common questions and issues encountered when working with AZ'9567 and potential resistance mechanisms.

Q1: My MTAP-deleted cancer cell line is showing reduced sensitivity to AZ'9567 compared to initial experiments. What are the possible reasons?

Reduced sensitivity to AZ'9567 in a previously sensitive cell line could be due to several factors:

• Development of Acquired Resistance: Prolonged exposure to the inhibitor can lead to the selection of resistant cell populations. A primary mechanism of acquired resistance to MAT2A inhibitors is the upregulation of MAT2A expression, which compensates for the inhibitory effect of the drug.[1]

• Cell Line Integrity: Ensure the cell line has not been misidentified or contaminated. It is also possible for the MTAP status of the cell line to change over time in culture.

• Experimental Variability: Inconsistent results can arise from variations in cell passage number, seeding density, or reagent quality.[2]

Q2: How can I confirm that my cells have developed resistance to AZ'9567?

To confirm resistance, you should perform a dose-response experiment and compare the half-maximal inhibitory concentration (IC50) of your current cell line to the parental (sensitive) cell line. A significant increase in the IC50 value is a clear indicator of resistance.

Q3: What are the potential molecular mechanisms of resistance to AZ'9567?

Based on studies with MAT2A inhibitors, potential resistance mechanisms include:

• Upregulation of MAT2A Expression: Cancer cells may increase the production of the MAT2A protein to overcome the inhibitor's effects and restore S-adenosylmethionine (SAM) levels.[1]

• Alterations in Downstream Pathways: Changes in the PRMT5 signaling cascade, a key downstream effector of MAT2A, could confer resistance.[1]

• Increased Symmetric Dimethylarginine (SDMA): An increase in tumor SDMA levels at the time of disease progression has been suggested as a potential biomarker and mechanism of resistance to MAT2A inhibitors.[1][3]

Q4: My experimental results with AZ'9567 are inconsistent. What are some common pitfalls?

Inconsistent results in cell-based assays with MAT2A inhibitors can be caused by:

• Suboptimal Inhibitor Concentration: Using a concentration that is too high can cause general toxicity, while a concentration that is too low may not induce a differential effect between sensitive and resistant cells.[1]

• Inappropriate Assay for Cell Viability: Assays like MTT can be influenced by cellular metabolic changes and may not accurately reflect cell death.[1] Consider using alternative assays like CellTiter-Glo® or direct cell counting.

• Nutrient Composition of the Culture Medium: The availability of methionine in the culture medium can influence the cellular response to MAT2A inhibition.[1]

Q5: I am not observing the expected synthetic lethal effect of AZ'9567 in my MTAP-deleted cell line. What should I check?

• Verify MTAP Status: Confirm the homozygous deletion of the MTAP gene in your cell line using PCR or western blotting.

• Optimize Inhibitor Concentration and Treatment Duration: Perform a dose-response curve to determine the optimal concentration and a time-course experiment to identify the appropriate treatment duration.

• Assess Downstream Biomarkers: Measure the levels of SAM and SDMA to confirm target engagement and pathway inhibition. A lack of change in these biomarkers may indicate a problem with the compound's activity or cellular uptake.

Quantitative Data

The following tables summarize key quantitative data related to MAT2A inhibitor sensitivity and resistance. Note that specific IC50 values for AZ'9567 in a wide range of resistant cell lines are not yet publicly available; the data presented here for AG-270, another potent MAT2A inhibitor, is representative of the expected trends.

Table 1: Representative IC50 Values of a MAT2A Inhibitor (AG-270) in Cancer Cell Lines

Cell Line	MTAP Status	MAT2A Inhibitor	IC50 (nM)	Fold Difference (WT/Deleted)
HCT116	Wild-Type	AG-270	>10,000	>100x
HCT116 MTAP-/-	Deleted	AG-270	<100
KP4	Deleted	AG-270	~50
BxPC3	Deleted	AG-270	~75

This table provides an example of the expected selectivity of MAT2A inhibitors for MTAP-deleted cells. Actual IC50 values for AZ'9567 should be determined experimentally.

Table 2: Pharmacodynamic Biomarker Changes with MAT2A Inhibition (AG-270)

Biomarker	Tissue/Fluid	Change upon Treatment
S-adenosylmethionine (SAM)	Plasma	Up to 70% reduction
Symmetric Dimethylarginine (SDMA)	Tumor	Decrease
Methionine	Plasma	Increase

Data from a Phase I clinical trial of AG-270.[3][4]

Experimental Protocols

Protocol 1: Generation of an AZ'9567-Resistant Cell Line

This protocol describes a method for generating a drug-resistant cell line through continuous exposure to increasing concentrations of AZ'9567.

• Initial IC50 Determination: Determine the initial IC50 of AZ'9567 in the parental cell line using a standard cell viability assay.

• Initial Drug Exposure: Culture the parental cells in media containing AZ'9567 at a concentration equal to the IC50.

• Monitor Cell Growth: Initially, a significant number of cells will die. Continue to culture the surviving cells, replacing the drug-containing media every 3-4 days.

• Dose Escalation: Once the cells resume a normal growth rate, increase the concentration of AZ'9567 by 1.5- to 2-fold.

• Repeat Dose Escalation: Repeat step 4, gradually increasing the drug concentration. If significant cell death occurs, reduce the fold-increase in concentration.

• Characterize Resistant Cells: Once a cell line is established that can proliferate in a significantly higher concentration of AZ'9567 (e.g., 10-fold or higher than the parental IC50), perform a full dose-response analysis to determine the new IC50.

• Cryopreservation: Cryopreserve vials of the resistant cell line at various stages of resistance development.

Protocol 2: Western Blot Analysis for MAT2A Expression

This protocol is for detecting changes in MAT2A protein levels, a potential mechanism of resistance.

• Cell Lysis:

  • Wash cell pellets with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Incubate on ice for 30 minutes, followed by centrifugation to pellet cell debris.

• Protein Quantification:

  • Determine the protein concentration of the supernatant using a BCA assay.

• SDS-PAGE and Transfer:

  • Load equal amounts of protein onto an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate with a primary antibody against MAT2A overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody.

• Detection:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Normalize the MAT2A signal to a loading control (e.g., GAPDH or β-actin).

Protocol 3: RT-qPCR for MAT2A Gene Expression

This protocol measures changes in MAT2A mRNA levels.

• RNA Extraction:

  • Extract total RNA from cell pellets using a commercial RNA isolation kit.

• cDNA Synthesis:

  • Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qPCR:

  • Perform quantitative PCR using primers specific for MAT2A and a housekeeping gene (e.g., GAPDH).

• Data Analysis:

  • Calculate the relative expression of MAT2A using the ΔΔCt method.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. MAT2A inhibitor AG-270/S095033 in patients with advanced malignancies: a phase I trial - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacr.org [aacr.org]

Technical Support Center: AZ'9567 Off-Target Effects Mitigation

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and FAQs to address potential off-target effects of the MAT2A inhibitor, AZ'9567.

Frequently Asked Questions (FAQs)

Q1: What is AZ'9567 and what is its primary target?

A1: AZ'9567 is a potent and selective small molecule inhibitor of Methionine Adenosyltransferase 2A (MAT2A).[1][2] MAT2A is a crucial enzyme that catalyzes the synthesis of S-adenosylmethionine (SAM), a universal methyl donor for numerous cellular methylation reactions essential for cell proliferation and survival.

Q2: What are the known off-target effects of AZ'9567?

A2: Secondary pharmacology profiling of AZ'9567 against a panel of 86 targets has demonstrated good overall selectivity. However, measurable activity (Kᵢ or IC₅₀ < 10 µM) was observed for 12 off-targets. The most significant off-target identified is the adenosine (B11128) transporter , with a potency of less than 1 µM.[1][3] For a complete list and specific binding affinities of the other 11 off-targets, researchers are advised to consult the supplementary information of the primary publication by Atkinson et al., 2024.

Q3: What are the potential consequences of inhibiting the adenosine transporter?

A3: Inhibition of the adenosine transporter can lead to an increase in extracellular adenosine concentrations.[4] This can, in turn, activate adenosine receptors, leading to a variety of physiological effects, including vasodilation and modulation of immune responses.[4] In a research context, this could manifest as unexpected cellular phenotypes unrelated to MAT2A inhibition.

Q4: How can I be sure that the observed phenotype in my experiment is due to on-target MAT2A inhibition?

A4: A multi-pronged approach is recommended for target validation:

• Use a structurally unrelated MAT2A inhibitor: If a different MAT2A inhibitor with a distinct chemical scaffold produces the same phenotype, it strengthens the evidence for an on-target effect.

• Genetic knockdown/knockout: Utilize techniques like siRNA, shRNA, or CRISPR/Cas9 to specifically reduce or eliminate MAT2A expression. The resulting phenotype should mimic that of AZ'9567 treatment if the effect is on-target.

• Rescue experiments: In a MAT2A knockout or knockdown background, the effects of AZ'9567 should be diminished or absent.

• Dose-response analysis: On-target effects are typically observed at concentrations consistent with the inhibitor's potency (IC₅₀) for the primary target. Off-target effects may appear at higher concentrations.

Troubleshooting Guide

This guide provides a structured approach to identifying and mitigating potential off-target effects of AZ'9567 in your experiments.

Issue 1: Unexpected or inconsistent cellular phenotype.

• Possible Cause: Off-target activity, particularly inhibition of the adenosine transporter.

• Troubleshooting Workflow:

References

• 1. Probe AZ9567 | Chemical Probes Portal [chemicalprobes.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Mechanistic safety assessment via multi-omic characterisation of systemic pathway perturbations following in vivo MAT2A inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Clinical Implications and Translation of an Off-Target Pharmacology Profiling Hit: Adenosine Uptake Inhibition In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving In Vivo Bioavailability of AZ'9567

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during in vivo experiments with AZ'9567, focusing on enhancing its bioavailability.

Frequently Asked Questions (FAQs)

Q1: What is the expected oral bioavailability of AZ'9567?

A1: Published literature describes AZ'9567 as having "excellent preclinical pharmacokinetic properties," which suggests good to high oral bioavailability.[1][2][3][4] While specific percentages are not publicly available, this indicates that the compound is generally well-absorbed after oral administration in preclinical models. Issues with low bioavailability in your experiments might stem from formulation, dosing procedure, or other experimental variables rather than the intrinsic properties of the molecule.

Q2: What is the solubility of AZ'9567?

A2: AZ'9567 is soluble in dimethyl sulfoxide (B87167) (DMSO). For in vivo studies, it is crucial to prepare a formulation that is safe and effective for the chosen animal model. Direct injection of a high concentration of DMSO can be toxic. Therefore, it is often diluted with other vehicles like polyethylene (B3416737) glycol (PEG) or saline.

Q3: What are some common reasons for observing low oral bioavailability in preclinical studies?

A3: Low oral bioavailability can be attributed to several factors, including poor solubility of the drug in gastrointestinal fluids, low permeability across the intestinal wall, and significant first-pass metabolism in the gut wall or liver.[5][6] Experimental variability, such as inconsistent dosing or issues with the analytical method, can also lead to apparently low bioavailability.[7]

Q4: Can AZ'9567 be administered in a simple aqueous suspension?

A4: For poorly soluble compounds like AZ'9567, a simple aqueous suspension may result in low and variable absorption. To improve dissolution and absorption, more advanced formulation strategies are recommended. These can include co-solvent systems, lipid-based formulations, or solid dispersions.[3][8][9][10]

Troubleshooting Guides

Issue 1: Higher than expected variability in plasma concentrations between subjects.

Potential Cause	Troubleshooting Recommendation
Inconsistent Dosing Vehicle	Ensure the dosing vehicle is homogeneous. If using a suspension, ensure it is well-mixed before each administration to prevent settling of the compound. For solutions, confirm that the compound remains fully dissolved and does not precipitate over time.
Variable Gastric Emptying	Standardize the fasting time of experimental animals before dosing.[7] Food in the stomach can significantly alter the rate and extent of drug absorption. A typical fasting period for rats is overnight (12-18 hours) with free access to water.
Improper Gavage Technique	Ensure all personnel are properly trained in oral gavage techniques to minimize stress to the animals and ensure accurate delivery of the dose to the stomach. Esophageal or tracheal administration will lead to highly variable or no absorption.

Issue 2: Measured bioavailability is significantly lower than expected.

Potential Cause	Troubleshooting Recommendation
Inadequate Formulation	A simple aqueous or DMSO solution may not be optimal. Consider formulating AZ'9567 in a vehicle known to enhance the solubility and absorption of poorly soluble drugs. Common choices for rodent studies include mixtures of PEG400, Solutol HS 15, and water, or lipid-based systems like self-emulsifying drug delivery systems (SEDDS).[8][9]
Insufficient Dose	If the plasma concentrations are near the lower limit of quantification (LLOQ) of your analytical assay, the calculated bioavailability may be inaccurate.[5] Consider increasing the oral dose, if tolerated, to achieve more robust plasma concentrations.
Rapid Metabolism (First-Pass Effect)	While AZ'9567 is suggested to have good properties, extensive metabolism in the gut wall or liver can reduce bioavailability.[6] This is an intrinsic property of the compound, but ensuring complete dissolution in the GI tract can sometimes help to partially overcome this by increasing the concentration gradient for absorption.
Low Assay Sensitivity	Accurate determination of bioavailability, especially for potent compounds, requires a highly sensitive and validated analytical method, typically LC-MS/MS.[5] Ensure your assay has a sufficiently low LLOQ to capture the full pharmacokinetic profile.

Quantitative Data Summary

The following table provides a representative example of pharmacokinetic parameters for a compound with "excellent" oral bioavailability in rats. These values should be used as a general guide for what to expect.

Parameter	Intravenous (IV)	Oral (PO)
Dose	1 mg/kg	5 mg/kg
Cmax (ng/mL)	~1500	~1200
Tmax (h)	0.08	0.5 - 1
AUC (ng*h/mL)	~2000	~8000
Bioavailability (F%)	-	>80%

Experimental Protocols

Protocol 1: Preparation of an Oral Formulation for Rodent Studies

This protocol describes the preparation of a common co-solvent formulation suitable for oral gavage in rats.

Materials:

• AZ'9567 powder

• Dimethyl sulfoxide (DMSO)

• Polyethylene glycol 400 (PEG400)

• Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator

Procedure:

• Weigh the required amount of AZ'9567 powder and place it in a sterile microcentrifuge tube.

• Add a small volume of DMSO to dissolve the AZ'9567 completely. Vortex and sonicate briefly if necessary. A common starting point is to use 5-10% of the final volume as DMSO.

• Add PEG400 to the DMSO solution. A typical ratio is 30-40% of the final volume. Vortex thoroughly until a clear solution is obtained.

• Slowly add saline to the desired final volume while vortexing to prevent precipitation.

• Visually inspect the final formulation to ensure it is a clear solution. If any precipitation occurs, the formulation may need to be adjusted (e.g., by increasing the proportion of DMSO or PEG400).

• Administer the formulation to the animals at a consistent dose volume, typically 5-10 mL/kg for rats.[2][11]

Protocol 2: In Vivo Oral Bioavailability Study in Rats

This protocol outlines a standard workflow for determining the oral bioavailability of AZ'9567 in rats.

Animals:

• Male Sprague-Dawley or Wistar rats (8-10 weeks old) are commonly used.[2]

• Animals should be acclimatized for at least one week before the experiment.

• Fast the animals overnight before dosing, with free access to water.

Experimental Design:

• Group 1 (Intravenous): Administer AZ'9567 intravenously (e.g., via tail vein) at a low dose (e.g., 1 mg/kg) to determine the systemic clearance and volume of distribution. The IV formulation is typically a solution in a vehicle like saline with a small amount of co-solvent.

• Group 2 (Oral): Administer AZ'9567 orally via gavage at a higher dose (e.g., 5-10 mg/kg).

• Blood Sampling: Collect blood samples (e.g., via tail vein or saphenous vein) at predetermined time points. A typical sampling schedule for an oral study might be: pre-dose, 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose.[12]

• Plasma Processing: Process the blood samples to obtain plasma and store them at -80°C until analysis.

• Bioanalysis: Analyze the plasma samples using a validated LC-MS/MS method to determine the concentration of AZ'9567 at each time point.

• Pharmacokinetic Analysis: Calculate pharmacokinetic parameters (Cmax, Tmax, AUC) for both the IV and oral groups.

• Bioavailability Calculation: Calculate the absolute oral bioavailability (F%) using the following formula: F% = (AUC_oral / AUC_iv) * (Dose_iv / Dose_oral) * 100

Visualizations

Caption: Workflow for a preclinical oral bioavailability study.

Caption: A logical approach to troubleshooting low bioavailability.

References

• 1. Investigation of solvents that can be used as vehicles to evaluate poorly soluble compounds in short-term oral toxicity studies in rats [jstage.jst.go.jp]
• 2. ijpsonline.com [ijpsonline.com]
• 3. future4200.com [future4200.com]
• 4. Development of a Series of Pyrrolopyridone MAT2A Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Investigation of the Factors Responsible for the Poor Oral Bioavailability of Acacetin in Rats: Physicochemical and Biopharmaceutical Aspects [mdpi.com]
• 6. Pharmacokinetic Study and Bioavailability of a Novel Synthetic Trioxane Antimalarial Compound 97/63 in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. hilarispublisher.com [hilarispublisher.com]
• 9. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. ijpsonline.com [ijpsonline.com]
• 12. mdpi.com [mdpi.com]

AZ'9567 stability and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and storage of AZ'9567, a potent MAT2A inhibitor.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid (powder) form of AZ'9567?

A: For long-term storage, the solid form of AZ'9567 should be stored at -20°C.[1][2][3] Some suppliers suggest that storage at 4°C is suitable for up to two years.[4] For short-term storage, such as a few days to weeks, it can be kept at 0-4°C in a dry and dark place.[3]

Q2: What is the recommended storage condition for AZ'9567 once it is dissolved in a solvent?

A: Stock solutions of AZ'9567 should be aliquoted and stored in tightly sealed vials. For long-term storage, -80°C is recommended for up to six months.[1][2][4] For shorter-term storage, -20°C is suitable for up to one month.[1][2][4][5] It is advisable to avoid repeated freeze-thaw cycles.[4]

Q3: How is AZ'9567 shipped, and is it stable at ambient temperatures?

A: AZ'9567 is typically shipped at room temperature as a non-hazardous chemical.[3][4] The compound is considered stable enough for the duration of ordinary shipping and time spent in customs, which can be a few days to a few weeks.[3][4]

Q4: What solvent should I use to dissolve AZ'9567?

A: Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing stock solutions of AZ'9567.[1][2] The solubility in DMSO is 62.5 mg/mL (139.68 mM), and ultrasonic assistance may be needed for complete dissolution.[1][2] It is important to use newly opened, hygroscopic DMSO as it can significantly impact the solubility of the product.[1]

Troubleshooting Guide

Issue: I am having trouble dissolving AZ'9567 in DMSO.

• Solution 1: Use Ultrasonic Treatment. As recommended, applying sonication can aid in the dissolution of AZ'9567 in DMSO.[1][2]

• Solution 2: Check Your DMSO. The hygroscopic nature of DMSO means it can absorb moisture from the air, which can affect solubility. Always use a fresh, high-quality grade of DMSO.[1]

• Solution 3: Gentle Warming. While not explicitly stated for AZ'9567, gentle warming can sometimes help dissolve compounds. However, this should be done with caution to avoid degradation.

Issue: My stock solution appears to have precipitated after freezing.

• Solution 1: Re-dissolve. Before use, allow the aliquot to thaw completely at room temperature. Vortex the vial to ensure the compound is fully back in solution.

• Solution 2: Prepare Fresh Aliquots. To avoid potential issues with compound stability after multiple freeze-thaw cycles, it is best practice to prepare and use fresh aliquots for each experiment.[4]

Data Presentation

Table 1: Recommended Storage Conditions for AZ'9567

Form	Storage Temperature	Duration
Solid (Powder)	-20°C	Up to 3 years
Solid (Powder)	4°C	Up to 2 years
In Solvent	-80°C	Up to 6 months
In Solvent	-20°C	Up to 1 month

Data compiled from multiple supplier recommendations.[1][2][3][4]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of AZ'9567 in DMSO

• Materials:

  • AZ'9567 (solid powder)

  • Anhydrous DMSO

  • Sterile microcentrifuge tubes

  • Calibrated pipettes

  • Vortex mixer

  • Ultrasonic water bath

• Procedure:

  • Equilibrate the vial of solid AZ'9567 to room temperature before opening to prevent condensation.

  • Weigh out the desired amount of AZ'9567 powder using an analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need 4.4744 mg of AZ'9567 (Molecular Weight: 447.44 g/mol ).

  • Add the appropriate volume of anhydrous DMSO to the AZ'9567 powder.

  • Vortex the solution thoroughly for 1-2 minutes.

  • If the compound is not fully dissolved, place the vial in an ultrasonic water bath for 5-10 minutes.

  • Once the solution is clear, aliquot it into smaller, single-use volumes in sterile, tightly sealed vials.

  • Store the aliquots at -80°C for long-term storage or -20°C for short-term use.

Visualizations

Caption: Workflow for handling and storing AZ'9567.

Caption: Troubleshooting guide for AZ'9567 solubility issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. medkoo.com [medkoo.com]
• 4. AZ'9567 | MAT | | Invivochem [invivochem.com]
• 5. medchemexpress.com [medchemexpress.com]

common pitfalls in AZ'9567 experiments

Product Name: AZ'9567 Mechanism of Action: A potent, selective, ATP-competitive inhibitor of Janus Kinase 2 (JAK2).

This technical support center provides troubleshooting guides and answers to frequently asked questions for researchers using AZ'9567 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving AZ'9567?

A1: AZ'9567 is best dissolved in dimethyl sulfoxide (B87167) (DMSO) to prepare a high-concentration stock solution (e.g., 10 mM). For aqueous experiments, this stock can be further diluted, but it is critical to ensure the final DMSO concentration in your cell culture medium is low (typically <0.5% v/v) to avoid solvent-induced toxicity.

Q2: How should I store the AZ'9567 stock solution?

A2: Stock solutions should be aliquoted into small, tightly sealed vials and stored at -20°C or -80°C to prevent degradation. It is advisable to avoid repeated freeze-thaw cycles. For best results, use freshly prepared dilutions for your experiments.

Q3: My compound precipitates when I dilute the DMSO stock into my aqueous buffer. What should I do?

A3: This is a common issue known as "precipitation upon dilution" and occurs when the compound's concentration exceeds its solubility limit in the aqueous medium. To address this, you can try several strategies:

• Lower the final concentration of AZ'9567 in your assay.

• Increase the final percentage of DMSO slightly, while ensuring it remains below the toxic threshold for your cells.

• Incorporate a small amount of a non-ionic surfactant, such as Tween® 20 or Triton™ X-100 (e.g., 0.01-0.1%), in your aqueous buffer.

• If your compound has ionizable groups, adjusting the pH of the buffer may improve solubility.

Q4: What are the known off-target effects of AZ'9567?

A4: While AZ'9567 is designed for high selectivity for JAK2, like many kinase inhibitors, it may exhibit some off-target activity at higher concentrations. It is crucial to perform a dose-response experiment to determine the optimal concentration that inhibits JAK2 signaling without causing significant off-target effects or cytotoxicity. If unexpected phenotypes are observed, consider validating your findings with a structurally different JAK2 inhibitor or using a genetic approach like siRNA or CRISPR to confirm that the effect is on-target.[1]

Troubleshooting Guides

Problem 1: Inconsistent or Unexpected Cell Viability Assay Results

Possible Cause	Suggested Solution
Inhibitor Precipitation	Visually inspect the wells under a microscope for any signs of compound precipitation after adding AZ'9567. If precipitation is observed, refer to the solubility troubleshooting steps in the FAQs.[2]
High Inhibitor Concentration	High concentrations of AZ'9567 can lead to off-target effects and cytotoxicity. Perform a dose-response curve to identify the optimal concentration range.[3]
Solvent Toxicity	Ensure the final DMSO concentration is below the toxic threshold for your specific cell line (usually <0.1-0.5%). Always include a vehicle-only (DMSO) control in your experiments.[3]
Inhibitor Instability	The compound may be unstable in the cell culture medium at 37°C over long incubation periods. Test the stability of AZ'9567 in your medium over time.[4]
Cell Density Variations	Inconsistent cell seeding density can lead to variable results. Ensure uniform cell seeding across all wells.

Problem 2: Difficulty Interpreting Western Blot Results

Possible Cause	Suggested Solution
No change in p-STAT3 levels	The concentration of AZ'9567 may be too low to inhibit JAK2 effectively. Increase the inhibitor concentration based on dose-response data. Also, ensure the inhibitor was added for the appropriate duration before cell stimulation and lysis.
Weak or No Signal	This could be due to low protein loading, inefficient protein transfer, or issues with the primary or secondary antibodies. Confirm protein transfer using Ponceau S staining and optimize antibody concentrations.[5][6]
High Background	High background can obscure the signal. Optimize blocking conditions (e.g., use 5% BSA or non-fat milk) and increase the number and duration of washing steps.[5]
Non-Specific Bands	Non-specific bands can result from antibody cross-reactivity or protein degradation. Use specific antibodies and ensure protease and phosphatase inhibitors are added to your lysis buffer.[5]

Experimental Protocols

Protocol 1: Cell Viability (MTT) Assay

This protocol is for determining the effect of AZ'9567 on cell viability.

Materials:

• Target cells in culture

• Complete cell culture medium

• AZ'9567 stock solution (10 mM in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or pure DMSO)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of AZ'9567 in complete culture medium. Remove the old medium from the cells and add the medium containing different concentrations of AZ'9567. Include a vehicle-only control.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Solubilization: Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express the viability of treated cells as a percentage of the vehicle-treated control cells and plot the results to determine the IC50 value.

Protocol 2: Western Blot for Phosphorylated STAT3 (p-STAT3)

This protocol is to assess the inhibitory effect of AZ'9567 on the JAK2/STAT3 signaling pathway.

Materials:

• Treated and stimulated cells

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE equipment

• PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (anti-phospho-STAT3, anti-total-STAT3)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Treatment: Pre-incubate cells with the desired concentrations of AZ'9567 or vehicle control for 1-2 hours.

• Stimulation: Stimulate the cells with an appropriate cytokine (e.g., IL-6) for 15-30 minutes to induce STAT3 phosphorylation.

• Cell Lysis: Lyse the cells on ice with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Denature equal amounts of protein, separate them by SDS-PAGE, and transfer to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane for 1 hour at room temperature. Incubate with the anti-phospho-STAT3 primary antibody overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour. Detect the signal using a chemiluminescent substrate.

• Stripping and Re-probing: Strip the membrane and re-probe with an anti-total-STAT3 antibody to confirm equal protein loading.

Protocol 3: In Vitro Kinase Assay

This protocol is for measuring the direct inhibitory effect of AZ'9567 on JAK2 enzyme activity.

Materials:

• Recombinant JAK2 enzyme

• Kinase substrate peptide (e.g., Poly(Glu, Tyr) 4:1)

• ATP

• Kinase assay buffer

• AZ'9567 at various concentrations

• Kinase-Glo® Max reagent

• 96-well white plates

Procedure:

• Prepare Master Mixture: Prepare a master mixture containing kinase assay buffer, ATP, and the substrate peptide.[4]

• Add Inhibitor: Add AZ'9567 at various concentrations to the wells of a 96-well plate. Include a "no inhibitor" positive control and a "no enzyme" blank control.[4]

• Initiate Reaction: Add diluted JAK2 enzyme to the wells to start the reaction. Do not add enzyme to the "blank" wells.[4]

• Incubation: Incubate the plate at 30°C for 45 minutes.[4]

• Detect Activity: Add Kinase-Glo® Max reagent to each well to stop the reaction and generate a luminescent signal.[4]

• Measure Luminescence: Measure the luminescence using a plate reader.

• Data Analysis: Normalize the data to the positive and blank controls and plot the percent inhibition against the inhibitor concentration to determine the IC50 value.

Data Presentation

Table 1: Recommended Concentration Ranges for AZ'9567 in Different Assays

Assay Type	Cell Type	Recommended Concentration Range	Typical Incubation Time
In Vitro Kinase Assay	N/A (Enzyme)	1 nM - 10 µM	45 - 60 minutes
Western Blot (p-STAT3)	Cytokine-dependent cell lines	10 nM - 1 µM	1 - 2 hours
Cell Viability (MTT) Assay	Various cancer cell lines	100 nM - 50 µM	48 - 72 hours

Mandatory Visualizations

Caption: Simplified JAK2/STAT3 signaling pathway showing inhibition by AZ'9567.

Caption: General experimental workflow for characterizing a kinase inhibitor.

Caption: A logical workflow for troubleshooting common experimental issues.

References

• 1. benchchem.com [benchchem.com]
• 2. HTScan® Jak2 Kinase Assay Kit | Cell Signaling Technology [cellsignal.com]
• 3. JAK inhibition as a therapeutic strategy for immune and inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. resources.amsbio.com [resources.amsbio.com]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Interpreting Unexpected Results with AZ'9567

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals interpret unexpected results during experiments with AZ'9567, a potent and selective MAT2A inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is AZ'9567 and what is its primary mechanism of action?

AZ'9567 is a potent inhibitor of Methionine Adenosyltransferase 2A (MAT2A).[1][2][3] Its primary mechanism of action is the allosteric inhibition of MAT2A, which is a critical enzyme in the one-carbon metabolism pathway. This inhibition leads to the depletion of S-adenosylmethionine (SAM), a universal methyl donor, and the accumulation of methionine. In cancer cells with a methylthioadenosine phosphorylase (MTAP) deletion, this disruption of one-carbon metabolism can be synthetically lethal, leading to selective antiproliferative effects.[2][4]

Q2: What are the expected results of AZ'9567 treatment in MTAP-deficient cancer cells?

The expected outcomes of treating MTAP-deficient cancer cells with AZ'9567 include:

• Inhibition of cell proliferation.[1][2]

• A significant decrease in intracellular SAM levels.

• A substantial increase in intracellular and plasma methionine concentrations.[5]

Q3: What are the known off-target activities of AZ'9567?

While AZ'9567 is a selective inhibitor, secondary pharmacology screening has shown measurable activity (Ki or IC50 < 10 µM) against 12 off-targets.[5] The most potent off-target activity observed was the antagonism of an adenosine (B11128) transporter (< 1 µM potency).[5] Researchers should consider these potential off-target effects when interpreting unexpected phenotypes.

Q4: What is the recommended solvent and storage for AZ'9567?

For in vitro experiments, AZ'9567 can be dissolved in DMSO.[6] For storage, the powder form is stable at -20°C for up to 3 years.[2] In solvent, it is recommended to store at -80°C for up to 6 months or -20°C for up to 1 month.[1][6]

Troubleshooting Guide

Issue 1: Lower than expected anti-proliferative activity.

Possible Cause 1: Poor Solubility AZ'9567 has been noted to have poor solubility.[7] This can lead to the compound precipitating out of solution, resulting in a lower effective concentration than intended.

• Recommendation: Ensure complete dissolution of the compound. Sonication may be required.[6] Visually inspect the media for any precipitate after adding the compound. Consider using a formulation with improved solubility if available.

Possible Cause 2: Cell Line is not MTAP-deficient The synthetic lethal effect of AZ'9567 is primarily observed in cells with a homozygous deletion of the MTAP gene.

• Recommendation: Confirm the MTAP status of your cell line using PCR, western blot, or by consulting publicly available databases.

Possible Cause 3: Sub-optimal Assay Conditions Factors such as cell seeding density, incubation time, and the specific proliferation assay used can influence the observed potency.

• Recommendation: Optimize cell seeding density to ensure cells are in the exponential growth phase throughout the experiment. A longer incubation time (e.g., 72 hours or more) may be necessary to observe significant anti-proliferative effects.

Issue 2: Unexpected changes in cellular metabolism beyond SAM and methionine levels.

Possible Cause: Broad Metabolic Perturbations Inhibition of MAT2A can lead to extensive downstream effects on one-carbon metabolism, the trans-sulfuration pathway, and even lipid metabolism.[5]

• Recommendation: When performing metabolomics studies, be prepared to observe broad changes. An integrative multi-omics approach may be necessary to fully understand the metabolic consequences of MAT2A inhibition in your specific model system.[5]

Issue 3: Discrepancies between in vitro and in vivo results.

Possible Cause 1: Pharmacokinetic Properties AZ'9567 has been shown to have low brain penetrance.[5] This means that while plasma levels of the drug may be sufficient, the concentration in specific tissues like the brain could be much lower.

• Recommendation: When conducting in vivo studies, it is crucial to measure drug concentrations in the target tissue, not just in plasma, to correlate with the observed pharmacodynamic effects.[5][8]

Possible Cause 2: Systemic Metabolic Effects In vivo, the accumulation of methionine in the plasma can be substantial and may have systemic effects that are not observed in cell culture.[5]

• Recommendation: Monitor plasma methionine levels in animal models. Be aware that high systemic methionine could have independent biological effects or could influence the response to AZ'9567.

Data Presentation

Table 1: In Vitro Potency of AZ'9567

Cell Line	MTAP Status	pIC50
HCT116	KO	8.9[1][3]

Table 2: In Vivo Pharmacokinetic and Pharmacodynamic Effects of AZ'9567 in Rats (7-day treatment)

Dose (BID)	Free AUC24h (µM*h)	Average Methionine Plasma Concentration (µmol/L)	Fold Increase in Plasma Methionine
3 mg/kg	0.76 ± 0.11	775 ± 104	15-fold[5]
10 mg/kg	3.9 ± 0.70	1180 ± 279	19-fold[5]
30 mg/kg	12 ± 4.2	940 ± 142	17-fold[5]

Experimental Protocols

General Protocol for In Vitro Cell Proliferation Assay

• Cell Seeding: Seed MTAP-deficient cells (e.g., HCT116 MTAP KO) in a 96-well plate at a pre-optimized density to ensure exponential growth for the duration of the assay.

• Compound Preparation: Prepare a stock solution of AZ'9567 in DMSO. Serially dilute the stock solution to the desired concentrations in cell culture medium.

• Treatment: After allowing the cells to adhere overnight, replace the medium with the medium containing various concentrations of AZ'9567. Include a vehicle control (DMSO) group.

• Incubation: Incubate the cells for a predetermined period (e.g., 72 hours).

• Proliferation Assessment: Measure cell viability using a suitable assay (e.g., CellTiter-Glo®, resazurin).

• Data Analysis: Calculate the IC50 value by fitting the dose-response data to a four-parameter logistic curve.

Visualizations

Caption: Signaling pathway of MAT2A inhibition by AZ'9567.

Caption: Troubleshooting workflow for unexpected AZ'9567 results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. medchemexpress.cn [medchemexpress.cn]
• 4. Development of a Series of Pyrrolopyridone MAT2A Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanistic safety assessment via multi-omic characterisation of systemic pathway perturbations following in vivo MAT2A inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. Practical Fragments: Fragments vs MAT2a: a chemical probe [practicalfragments.blogspot.com]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of MAT2A Inhibitors: AZ'9567 and AG-270

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the efficacy of two MAT2A inhibitors, AZ'9567 and AG-270, based on available preclinical and clinical data. This document summarizes key performance metrics, details experimental methodologies, and visualizes relevant biological pathways and workflows.

Methionine adenosyltransferase 2A (MAT2A) has emerged as a critical target in oncology, particularly for cancers with methylthioadenosine phosphorylase (MTAP) gene deletion.[1] Both AZ'9567 and AG-270 are potent, orally bioavailable inhibitors of MAT2A, designed to exploit this synthetic lethal relationship.[1][2] They function by inhibiting the production of S-adenosylmethionine (SAM), a universal methyl donor, thereby disrupting essential cellular processes in cancer cells.[1][3]

Quantitative Efficacy Data

The following table summarizes the available quantitative data for AZ'9567 and AG-270, providing a comparative overview of their potency and antiproliferative activity.

Parameter	AZ'9567	AG-270
Target	MAT2A	MAT2A[4]
Mechanism of Action	Allosteric Inhibitor[5]	Allosteric, Noncompetitive Inhibitor[6][7]
In Vitro Potency (IC50)	-	14 nM[6]
Cellular Antiproliferative Activity (pIC50)	8.9 (in MTAP KO HCT116 cells)[8][9]	-
Cellular SAM Reduction (IC50)	-	20 nM (in HCT116 MTAP-null cells at 72h)[6]
In Vivo Efficacy	Selective antiproliferative effect on MTAP KO cells[2][5]	Dose-dependent tumor growth inhibition in KP4 MTAP-null xenografts (TGI = 36% at 10 mg/kg, 67% at 200 mg/kg)[6]
Clinical Development	Preclinical[5]	Phase 1 clinical trials (NCT03435250)[7][10]

Signaling Pathway and Experimental Workflow

To visualize the mechanism of action and the general process for evaluating these inhibitors, the following diagrams are provided.

Caption: The MAT2A enzyme converts methionine and ATP into SAM.

Caption: General workflow for preclinical MAT2A inhibitor evaluation.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of AZ'9567 and AG-270.

1. MAT2A Enzymatic Assay (for AG-270)

• Objective: To determine the in vitro potency (IC50) of the inhibitor against the MAT2A enzyme.

• Methodology: The inhibitory activity of AG-270 on MAT2A was assessed through kinetic studies. The mechanism of action was determined to be noncompetitive, with the inhibitor preventing the release of the product, SAM, from the enzyme's active site.[7] Specific details of the assay setup, including buffer conditions, enzyme and substrate concentrations, and detection methods, were not available in the provided results.

2. Cell Proliferation Assay (for AZ'9567)

• Objective: To measure the antiproliferative activity of the inhibitor in a relevant cancer cell line.

• Methodology: The antiproliferative effect of AZ'9567 was evaluated in HCT116 cells with a knockout of the MTAP gene (MTAP KO).[8][9] The potency is reported as a pIC50 value, which is the negative logarithm of the IC50 value.[8][9] The specific details of the cell culture conditions, inhibitor concentrations tested, and the method for assessing cell viability (e.g., MTS, CellTiter-Glo) were not explicitly stated in the search results.

3. Cellular S-Adenosylmethionine (SAM) Level Measurement (for AG-270)

• Objective: To confirm the mechanism of action by measuring the reduction of intracellular SAM levels following inhibitor treatment.

• Methodology: HCT116 MTAP-null cells were treated with AG-270 for 72 hours.[6] Following treatment, intracellular SAM levels were quantified to determine the IC50 for SAM reduction.[6] The specific method for SAM quantification (e.g., LC-MS/MS) was not detailed in the provided search results.

4. In Vivo Xenograft Studies (for AG-270)

• Objective: To evaluate the anti-tumor efficacy of the inhibitor in a preclinical animal model.

• Methodology: Pancreatic KP4 MTAP-null xenograft mouse models were used.[6] AG-270 was administered orally once daily (q.d.) for 38 days at doses ranging from 10 to 200 mg/kg.[6] Tumor growth was monitored, and tumor growth inhibition (TGI) was calculated.[6] Additionally, tumor SAM levels were measured to assess pharmacodynamic effects.[6]

5. Phase I Clinical Trial (for AG-270)

• Objective: To assess the safety, tolerability, pharmacokinetics, pharmacodynamics, and preliminary efficacy of AG-270 in patients with advanced malignancies.

• Methodology: The first-in-human, phase I trial (NCT03435250) enrolled patients with tumors having a homozygous deletion of MTAP.[10] AG-270 was administered orally once or twice daily in 28-day cycles.[10] Pharmacodynamic assessments included measuring plasma SAM concentrations and levels of symmetrically di-methylated arginine (SDMA) in tumor biopsies.[10][11] Efficacy was evaluated based on tumor responses.[10]

Discussion

Both AZ'9567 and AG-270 have demonstrated potent inhibition of MAT2A and selective antiproliferative activity in MTAP-deleted cancer models. AG-270 has progressed further in development, with data available from a Phase 1 clinical trial, which provides preliminary evidence of clinical activity and a manageable safety profile in patients with advanced malignancies.[10] The in vivo data for AG-270 shows clear dose-dependent tumor growth inhibition.[6]

AZ'9567 is a potent MAT2A inhibitor with excellent preclinical pharmacokinetic properties.[5] The reported pIC50 of 8.9 in MTAP KO HCT116 cells indicates strong cellular activity.[8][9] However, a direct comparison of potency with AG-270 is challenging due to the different metrics reported (pIC50 vs. IC50). Further preclinical and clinical studies on AZ'9567 are needed to fully understand its therapeutic potential relative to AG-270.

References

• 1. Discovery of AG-270, a First-in-Class Oral MAT2A Inhibitor for the Treatment of Tumors with Homozygous MTAP Deletion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]
• 3. researchgate.net [researchgate.net]
• 4. selleckchem.com [selleckchem.com]
• 5. Development of a Series of Pyrrolopyridone MAT2A Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. file.medchemexpress.com [file.medchemexpress.com]
• 10. MAT2A inhibitor AG-270/S095033 in patients with advanced malignancies: a phase I trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. MAT2A inhibitor AG-270/S095033 in patients with advanced malignancies: a phase I trial - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to In Vitro MAT2A Inhibitors for Oncology Research

For researchers, scientists, and drug development professionals, this guide provides an objective in vitro comparison of prominent Methionine Adenosyltransferase 2A (MAT2A) inhibitors. The information is supported by experimental data to aid in the selection of appropriate compounds for preclinical research, particularly for cancers with methylthioadenosine phosphorylase (MTAP) deletion.

MAT2A has emerged as a critical therapeutic target in oncology, especially in tumors with MTAP deletions, which are present in approximately 15% of all human cancers. This genetic alteration creates a synthetic lethal relationship with MAT2A, making its inhibition a promising strategy for targeted cancer therapy. This guide focuses on the in vitro characteristics of key MAT2A inhibitors: AG-270, IDE397, PF-9366, and SCR-7952.

Comparative Efficacy of MAT2A Inhibitors

The following tables summarize the in vitro potency of several MAT2A inhibitors based on publicly available data. It is important to note that these values were generated in different studies and direct comparisons should be made with caution due to potential variations in experimental conditions.

Table 1: Biochemical Potency of MAT2A Inhibitors

Compound	MAT2A Biochemical IC50 (nM)	Ki (nM)	Notes
PF-9366	420	170	First-in-class allosteric inhibitor.
AG-270	68.3	-	A well-characterized, potent inhibitor that has been in clinical development.
SCR-7952	18.7	14.49	Reported to be more potent than AG-270 in biochemical assays.
IDE397	7	-	A potent inhibitor currently in clinical trials.

Table 2: Cellular Activity of MAT2A Inhibitors

Compound	Cell Line	MTAP Status	Cellular IC50	Notes
PF-9366	H520	Not Specified	1.2 µM (SAM production)	Weak anti-proliferative effect.
Huh-7	Not Specified	255 nM (SAM production)	IC50 of 10 µM for cell proliferation.
AG-270	HCT116	MTAP-deleted	260 nM (Cell proliferation)	Demonstrates selectivity for MTAP-deleted cells.
SCR-7952	HCT116	MTAP-deleted	34.4 nM (Cell proliferation)	Shows high selectivity over MTAP-WT cells.
HCT116	MTAP-WT	487.7 nM (Cell proliferation)
IDE397	KP4	MTAP-deleted	15 nM (Cell proliferation)	Demonstrates superior cellular potency compared to AG-270.
BXPC3	MTAP-WT	13,200 nM (Cell proliferation)

Signaling Pathway and Experimental Workflows

To provide a clearer understanding of the underlying biology and experimental designs, the following diagrams illustrate the MAT2A signaling pathway and common in vitro experimental workflows.

AZ'9567 Combination Therapy: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of AZ'9567, a potent and selective MAT2A inhibitor, in the context of combination cancer therapies. While preclinical data on AZ'9567 as a monotherapy is established, this guide also explores the compelling rationale and existing preclinical evidence for combining MAT2A inhibitors with other anticancer agents, drawing comparisons with similar molecules in its class.

Introduction to AZ'9567 and the Rationale for Combination Therapy

AZ'9567 is a potent, orally bioavailable, allosteric inhibitor of methionine adenosyltransferase 2A (MAT2A)[1]. The primary therapeutic strategy for MAT2A inhibitors is to exploit the synthetic lethal relationship in cancers with homozygous deletion of the methylthioadenosine phosphorylase (MTAP) gene[2][3]. MTAP is a key enzyme in the methionine salvage pathway, and its deletion, often co-occurring with the tumor suppressor CDKN2A in about 15% of cancers, leads to the accumulation of methylthioadenosine (MTA)[2][3].

Elevated MTA levels partially inhibit the protein arginine methyltransferase 5 (PRMT5), making these cancer cells highly dependent on the MAT2A-produced S-adenosylmethionine (SAM) for PRMT5 activity. Inhibition of MAT2A by agents like AZ'9567 depletes SAM, leading to a significant reduction in PRMT5-mediated methylation, induction of DNA damage, and ultimately, selective cancer cell death[2].

While monotherapy with MAT2A inhibitors shows promise, combination strategies are being explored to enhance anti-tumor efficacy, overcome potential resistance mechanisms, and broaden the therapeutic window. Preclinical studies with other MAT2A inhibitors have demonstrated strong synergistic effects when combined with agents that further stress the PRMT5 pathway or target other cellular vulnerabilities.

AZ'9567 Monotherapy Performance in MTAP-Deleted Cancers

Preclinical studies have demonstrated the selective anti-proliferative effect of AZ'9567 in MTAP knockout (KO) cells both in vitro and in vivo[1].

Table 1: In Vitro and In Vivo Monotherapy Efficacy of AZ'9567

Parameter	Cell Line / Model	Result	Reference
pIC50 (antiproliferative activity)	HCT116 MTAP KO	8.9	--INVALID-LINK--
In Vivo Efficacy	MTAP KO Xenograft Models	Selective anti-proliferative effect	--INVALID-LINK--

Comparative Analysis of MAT2A Inhibitor Combination Strategies

While specific in vivo combination data for AZ'9567 is not yet publicly available, extensive preclinical research on other MAT2A inhibitors, such as IDE397 and AG-270, provides a strong basis for comparison and informs potential future studies with AZ'9567.

Combination with PRMT5 Inhibitors

The strongest preclinical synergy for MAT2A inhibitors has been observed with MTA-cooperative PRMT5 inhibitors in MTAP-deleted cancer models[2]. This dual inhibition strategy maximally suppresses the PRMT5 pathway, leading to durable tumor regressions and even complete responses in preclinical models[2].

Table 2: Preclinical Efficacy of MAT2A and PRMT5 Inhibitor Combination

MAT2A Inhibitor	Combination Agent	Cancer Model	Key Findings	Reference
IDE397	MTA-cooperative PRMT5i	MTAPdel Lung & Pancreatic Cancer Xenografts	Durable tumor regressions, including complete responses, at doses below the MTD of each agent.	--INVALID-LINK--
SCR-7952	SAM-competitive or MTA-cooperative PRMT5i	MTAP-deleted Tumor Models	Remarkable synergistic interactions.	--INVALID-LINK--
AG-270	MTDIA (MTAP inhibitor to mimic MTAP-/-)	MTAP+/+ Colorectal Cancer Xenografts	Synergistic reduction in cell growth and tumor growth inhibition.	--INVALID-LINK--

Combination with Chemotherapeutic Agents

Preclinical evidence also supports the combination of MAT2A inhibitors with standard-of-care chemotherapies, particularly taxanes. The proposed mechanism involves the MAT2A inhibitor-induced disruption of DNA damage repair pathways, sensitizing cancer cells to the cytotoxic effects of chemotherapy.

Table 3: Preclinical Efficacy of MAT2A Inhibitor and Chemotherapy Combinations

MAT2A Inhibitor	Combination Agent	Cancer Model	Key Findings	Reference
IDE397	Docetaxel (Taxane)	NSCLC CDX model (NCI-H838)	Enhanced tumor growth inhibition.	--INVALID-LINK--
AG-270	Docetaxel & Paclitaxel	MTAP-deleted Pancreatic and NSCLC models	Synergistic antiproliferative effects in vitro and in vivo.	--INVALID-LINK--

Signaling Pathways and Experimental Workflows

MAT2A-PRMT5 Synthetic Lethal Pathway in MTAP-Deleted Cancers

Caption: Synthetic lethality in MTAP-deleted cells targeted by AZ'9567 and a PRMT5 inhibitor.

General Workflow for Preclinical In Vivo Efficacy Study

Caption: A typical workflow for evaluating the in vivo efficacy of combination therapies.

Experimental Protocols

The following are generalized protocols based on the methodologies described in the primary literature for AZ'9567 and other MAT2A inhibitors. For specific parameters, refer to the supplementary information of the cited publications[4].

In Vitro Cell Proliferation Assay

• Cell Culture: MTAP-deleted and wild-type cancer cell lines are cultured in appropriate media and conditions.

• Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Treatment: Cells are treated with a dose-response matrix of AZ'9567 and the combination agent, alone and in combination, for a period of 6-10 days.

• Viability Assessment: Cell viability is measured using a luminescent assay (e.g., CellTiter-Glo®) that quantifies ATP levels, which is an indicator of metabolically active cells.

• Data Analysis: IC50 values are calculated, and synergy is assessed using models such as the Loewe additivity or Bliss independence model.

In Vivo Tumor Xenograft Model

• Animal Models: Female immunodeficient mice (e.g., BALB/c nude or NSG) are used.

• Cell Implantation: An appropriate number of human cancer cells (e.g., 5-10 x 10^6) with MTAP deletion are suspended in a matrix like Matrigel and implanted subcutaneously into the flank of each mouse.

• Tumor Growth and Randomization: Tumors are allowed to grow to a mean volume of approximately 100-200 mm³. Mice are then randomized into treatment groups.

• Drug Formulation and Administration: AZ'9567 is typically formulated for oral gavage (PO). The combination agent is formulated and administered as per its established protocol (e.g., PO, intraperitoneal - IP). Dosing schedules can be daily, twice daily (BID), or intermittent.

• Efficacy and Tolerability Monitoring: Tumor dimensions are measured with calipers 2-3 times per week, and tumor volume is calculated (e.g., Volume = 0.5 x Length x Width²). Animal body weight is monitored as a measure of tolerability.

• Endpoint and Analysis: The study is concluded when tumors in the control group reach a predetermined size. Tumor Growth Inhibition (TGI) is calculated for each treatment group relative to the vehicle control. Statistical analyses are performed to determine significance.

Conclusion and Future Directions

AZ'9567 is a potent MAT2A inhibitor with demonstrated monotherapy efficacy in preclinical models of MTAP-deleted cancers. While specific data on AZ'9567 in combination therapies is not yet in the public domain, the strong synergistic effects observed with other MAT2A inhibitors, particularly in combination with PRMT5 inhibitors and taxanes, provide a compelling rationale for its investigation in similar combination regimens.

Future studies should focus on generating robust preclinical data for AZ'9567 in combination with these and other targeted agents. This will be crucial for identifying the most effective combination strategies and patient populations to move forward into clinical development, ultimately aiming to improve outcomes for patients with difficult-to-treat MTAP-deleted cancers.

References

• 1. Development of a Series of Pyrrolopyridone MAT2A Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Combined inhibition of MTAP and MAT2a mimics synthetic lethality in tumor models via PRMT5 inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Clinical-Stage MAT2A Inhibitors: AG-270 and IDE397

For Researchers, Scientists, and Drug Development Professionals

The inhibition of methionine adenosyltransferase 2A (MAT2A) has emerged as a promising therapeutic strategy for cancers harboring a specific genetic vulnerability: the deletion of the methylthioadenosine phosphorylase (MTAP) gene. This guide provides a comparative overview of the clinical trial data for two leading MAT2A inhibitors, AG-270 and IDE397, with a focus on their performance, underlying experimental protocols, and the biological pathway they target.

The Scientific Rationale: Synthetic Lethality in MTAP-Deleted Cancers

MAT2A is a crucial enzyme responsible for producing S-adenosylmethionine (SAM), the universal methyl donor for a myriad of cellular processes, including DNA and protein methylation.[1] In approximately 15% of human cancers, the MTAP gene is deleted, often alongside the neighboring tumor suppressor gene CDKN2A.[2][3] This deletion leads to the accumulation of methylthioadenosine (MTA), a metabolite that partially inhibits another enzyme, protein arginine methyltransferase 5 (PRMT5).[4]

Cancer cells with MTAP deletion become exquisitely dependent on MAT2A to produce SAM to maintain PRMT5 activity, which is essential for processes like RNA splicing.[2][4] Inhibiting MAT2A in these cells drastically reduces SAM levels, leading to a synergistic inhibition of PRMT5, ultimately causing DNA damage, mitotic defects, and selective cancer cell death.[2] This concept is known as synthetic lethality, where the loss of either MAT2A or MTAP alone is tolerable, but the simultaneous functional loss of both is lethal to the cancer cell.

Below is a diagram illustrating the MAT2A signaling pathway in the context of MTAP-deleted cancer.

MAT2A Signaling in MTAP-Deleted Cancer.

Comparative Clinical Trial Data

The following tables summarize the key efficacy and safety findings from the clinical trials of AG-270 and IDE397. It is important to note that these are not from head-to-head studies and direct comparisons should be made with caution due to differences in trial design, patient populations, and stages of development.

Efficacy Data

Inhibitor	Clinical Trial	Patient Population	Key Efficacy Results
AG-270	NCT03435250 (Phase 1)	Advanced solid tumors or lymphoma with MTAP deletion	- 2 partial responses (PRs) observed.[1]- 5 additional patients achieved stable disease (SD) for ≥16 weeks.[1]- Disease control rate at 16 weeks of 17.5%.[5]
IDE397	NCT04794699 (Phase 2 Monotherapy Expansion)	MTAP-deletion urothelial and non-small cell lung cancer (NSCLC)	- Overall Response Rate (ORR): ~39% (1 complete response, 6 partial responses out of 18 evaluable patients).[6][7]- Disease Control Rate (DCR): ~94%.[6][7]- Tumor shrinkage observed in 14 of 18 patients.[7]
IDE397 + Sacituzumab Govitecan	NCT04794699 (Phase 1/2 Combination)	Late-line MTAP-deletion urothelial cancer	- Dose Level 1 (15 mg IDE397 + 10 mg/kg SG): ORR of 33% (3 confirmed PRs).[8]- Dose Level 2 (30 mg IDE397 + 7.5 mg/kg SG): ORR of 57% (3 confirmed PRs, 1 unconfirmed PR).[8]

Safety and Tolerability

Inhibitor	Clinical Trial	Most Common Treatment-Related Adverse Events (TRAEs)	Grade ≥3 TRAEs
AG-270	NCT03435250 (Phase 1)	Fatigue, increased blood bilirubin (B190676), hyperbilirubinemia, anemia, thrombocytopenia.[1]	17.5% of patients experienced Grade ≥3 TRAEs. The most common were increased blood bilirubin and anemia.[1]
IDE397	NCT04794699 (Phase 2 Monotherapy Expansion)	Fatigue, peripheral neuropathy.	Approximately 5.6% of patients had drug-related Grade ≥3 AEs. No drug-related serious adverse events (SAEs) or discontinuations were observed at the 30mg expansion dose.[6]
IDE397 + Sacituzumab Govitecan	NCT04794699 (Phase 1/2 Combination)	Dose Level 1: Anemia, neutropenia.Dose Level 2: Anemia, asthenia, diarrhea.[8]	No treatment-related SAEs observed at Dose Level 2.[8]

Experimental Protocols: A Glimpse into the Clinical Trial Designs

While full, detailed protocols are not publicly available, information from clinical trial registries and publications allows for a comparative overview of the methodologies used to evaluate AG-270 and IDE397.

Comparison of Key Experimental Protocol Elements

Parameter	AG-270 (NCT03435250)	IDE397 (NCT04794699)
Study Phase	Phase 1[1][9]	Phase 1/2[10][11]
Study Design	Open-label, dose-escalation and expansion study.[12][13]	Open-label, multicenter, dose escalation and expansion study.[10][11]
Primary Objectives	To assess the maximum tolerated dose (MTD), safety, and tolerability.[1][14]	To evaluate the safety, pharmacokinetics, pharmacodynamics, and preliminary anti-tumor activity.[11]
Patient Population	Patients with advanced solid tumors or lymphoma with homozygous deletion of CDKN2A/MTAP or loss of MTAP protein.[1][14]	Adult patients with selected advanced or metastatic solid tumors harboring MTAP deletion who are unresponsive to standard of care therapy.[11]
Intervention	AG-270 administered orally, once or twice daily in 28-day cycles. Also evaluated in combination with taxane-based chemotherapy.[1][9]	IDE397 as a single agent and in combination with other anticancer agents including taxanes and sacituzumab govitecan.[11]
Key Assessments	Safety, pharmacokinetics (PK), pharmacodynamics (PD) including plasma SAM levels, and efficacy (RECIST v1.1 or Lugano criteria).[1][14]	Safety, PK, PD, and anti-tumor activity.[10]

Below is a generalized workflow for a Phase I/II clinical trial of a MAT2A inhibitor, based on the designs of the AG-270 and IDE397 studies.

Generalized Clinical Trial Workflow.

Conclusion

MAT2A inhibitors represent a promising targeted therapy for a significant subset of cancer patients with MTAP-deleted tumors. Both AG-270 and IDE397 have demonstrated proof-of-concept for MAT2A inhibition in the clinic. The early data for IDE397, particularly in its Phase 2 monotherapy expansion and in combination, show encouraging response rates. AG-270 has established a manageable safety profile and shown signs of clinical activity. Ongoing and future studies will further delineate the therapeutic potential of these agents, both as monotherapies and in combination with other anti-cancer drugs, and will be crucial in determining their place in the oncology treatment landscape. The continued investigation into this class of drugs holds the potential to offer a much-needed therapeutic option for patients with this specific genetic alteration.

References

• 1. MAT2A inhibitor AG-270/S095033 in patients with advanced malignancies: a phase I trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. MAT2A Inhibition Blocks the Growth of MTAP-Deleted Cancer Cells by Reducing PRMT5-Dependent mRNA Splicing and Inducing DNA Damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacr.org [aacr.org]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Potential therapeutic strategy in MTAP-deleted cancer [vhio.net]
• 6. ir.ideayabio.com [ir.ideayabio.com]
• 7. appliedclinicaltrialsonline.com [appliedclinicaltrialsonline.com]
• 8. ir.ideayabio.com [ir.ideayabio.com]
• 9. Study of AG-270 in Participants With Advanced Solid Tumors or Lymphoma With MTAP Loss [clinicaltrials.servier.com]
• 10. cancer.uams.edu [cancer.uams.edu]
• 11. ClinicalTrials.gov [clinicaltrials.gov]
• 12. Agios Announces First Patient Dosed with MAT2A Inhibitor AG-270 in Phase 1 Study in Patients with Advanced Solid Tumors or Lymphoma with an MTAP Deletion – Agios Pharmaceuticals, Inc. [investor.agios.com]
• 13. ClinicalTrials.gov [clinicaltrials.gov]
• 14. aacrjournals.org [aacrjournals.org]

AZ'9567 vs. Other Epigenetic Modulators: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the novel MAT2A inhibitor, AZ'9567, against other key classes of epigenetic modulators. This document summarizes quantitative performance data, details experimental methodologies for key assays, and visualizes relevant biological pathways to aid in the evaluation and selection of these compounds for research and development.

Introduction to Epigenetic Modulation

Epigenetic modifications are heritable changes in gene expression that do not involve alterations to the underlying DNA sequence. These modifications play a crucial role in normal development and cellular differentiation. However, dysregulation of epigenetic processes is a hallmark of many diseases, including cancer. Epigenetic modulators are small molecules that target the enzymes responsible for adding, removing, or reading these epigenetic marks, offering a promising therapeutic strategy to reverse aberrant gene expression patterns. This guide focuses on comparing the performance of AZ'9567, a potent and selective inhibitor of Methionine Adenosyltransferase 2A (MAT2A), with other established classes of epigenetic modulators.

Overview of Compared Epigenetic Modulators

This guide provides a comparative analysis of the following classes of epigenetic modulators:

• MAT2A Inhibitors: Represented by AZ'9567 , AG-270, and PF-9366. These inhibitors target the enzyme responsible for the synthesis of S-adenosylmethionine (SAM), the universal methyl donor for all methylation reactions, including histone and DNA methylation.

• BET Inhibitors: Represented by JQ1 and OTX015 . These compounds target the Bromodomain and Extra-Terminal (BET) family of proteins, which are "readers" of acetylated histones and play a key role in transcriptional activation of oncogenes.

• HDAC Inhibitors: Represented by Vorinostat (B1683920) and Panobinostat (B1684620) . These drugs inhibit histone deacetylases, leading to an accumulation of acetylated histones and a more open chromatin state, which can reactivate the expression of tumor suppressor genes.

• DNMT Inhibitors: Represented by Azacitidine and Decitabine . These agents inhibit DNA methyltransferases, leading to the demethylation of DNA and the re-expression of silenced genes.

• EZH2 Inhibitors: Represented by Tazemetostat and GSK126 . These inhibitors target the Enhancer of Zeste Homolog 2, a histone methyltransferase that is often overactive in cancer.

Comparative Performance Data

The following tables summarize the in vitro potency of AZ'9567 and other selected epigenetic modulators across various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Table 1: Comparative IC50 Values of MAT2A Inhibitors

Compound	HCT116 (MTAP-WT) (μM)	HCT116 (MTAP-KO) (μM)	Other Cell Lines (μM)	Reference(s)
AZ'9567	>10	0.014	-	[1]
AG-270	>10	0.026	KP-4 (MTAP-del): 0.26	[2]
PF-9366	-	-	H520: 1.2, Huh-7: 10	[3][4]

Table 2: Comparative IC50 Values of BET Inhibitors

Compound	Cell Line	IC50 (μM)	Reference(s)
JQ1	A549 (Lung)	>10	[5]
H1373 (Lung)	0.42	[6]
MCF7 (Breast)	0.5	[7]
OTX015	MOLM-14 (AML)	0.02	[8]
MV-4-11 (AML)	0.02	[8]

Table 3: Comparative IC50 Values of HDAC Inhibitors

Compound	Cell Line	IC50 (μM)	Reference(s)
Vorinostat	SW-982 (Synovial Sarcoma)	8.6	[9]
SW-1353 (Chondrosarcoma)	2.0	[9]
MCF-7 (Breast)	0.75	[10]
Panobinostat	HH (CTCL)	0.0018	[11]
BT474 (Breast)	0.0026	[11]
HCT116 (Colon)	0.0071	[11]

Table 4: Comparative IC50 Values of DNMT Inhibitors

Compound	Cell Line	IC50 (μM)	Reference(s)
Azacitidine	MOLM-13 (AML)	0.038	[12]
HL-60 (AML)	1-7	[13]
Decitabine	MOLM-13 (AML)	0.063	[12]
TF-1 (Erythroleukemia)	<0.05	[14]

Table 5: Comparative IC50 Values of EZH2 Inhibitors

Compound	Cell Line	IC50 (μM)	Reference(s)
Tazemetostat	KARPAS-422 (Lymphoma, EZH2 mut)	0.023	[15]
WSU-DLCL2 (Lymphoma, EZH2 mut)	0.004	[15]
GSK126	Pfeiffer (Lymphoma, EZH2 mut)	0.0027	[16]
KARPAS-422 (Lymphoma, EZH2 mut)	0.009	[16]

Signaling Pathways and Mechanisms of Action

The following diagrams illustrate the key signaling pathways affected by each class of epigenetic modulator.

MAT2A Inhibition Pathway

Caption: AZ'9567 inhibits MAT2A, depleting SAM and reducing histone/DNA methylation.

BET Inhibition Pathway

Caption: BET inhibitors like JQ1 prevent BET proteins from binding to acetylated histones.

HDAC Inhibition Pathway

Caption: HDAC inhibitors block deacetylation, leading to open chromatin and gene expression.

DNMT Inhibition Pathway

Caption: DNMT inhibitors prevent DNA methylation, leading to the reactivation of silenced genes.

EZH2 Inhibition Pathway

Caption: EZH2 inhibitors block the methyltransferase activity of the PRC2 complex.

Experimental Protocols

Detailed methodologies for key experiments cited in the comparison tables are provided below.

Cell Viability Assay (CellTiter-Glo® Luminescent Cell Viability Assay)

This assay determines the number of viable cells in culture based on the quantification of ATP, which is an indicator of metabolically active cells.

Workflow:

Caption: Workflow for the CellTiter-Glo® cell viability assay.

Materials:

• Cells of interest

• 96-well opaque-walled plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega)

• Multimode plate reader with luminescence detection capabilities

Procedure:

• Seed cells into a 96-well opaque-walled plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of the test compounds (AZ'9567 and other modulators) in culture medium.

• Remove the overnight culture medium from the cells and add the compound dilutions to the respective wells. Include vehicle control wells (e.g., DMSO).

• Incubate the plate for the desired time period (e.g., 72 hours) at 37°C in a humidified incubator.

• Equilibrate the plate to room temperature for approximately 30 minutes.

• Prepare the CellTiter-Glo® Reagent according to the manufacturer's instructions.

• Add a volume of CellTiter-Glo® Reagent equal to the volume of culture medium in each well.

• Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure the luminescence using a plate reader.

• Calculate the IC50 values by plotting the luminescence signal against the log of the compound concentration and fitting the data to a four-parameter logistic curve.

Western Blot for Histone Modifications

This technique is used to detect specific histone modifications (e.g., acetylation, methylation) in protein lysates.

Workflow:

Caption: General workflow for Western blotting.

Materials:

• Treated and untreated cell pellets

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA or Bradford protein assay kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies specific for histone modifications (e.g., anti-acetyl-H3, anti-H3K27me3) and total histone (e.g., anti-H3)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse cell pellets in lysis buffer and quantify protein concentration.

• Denature protein lysates by boiling in Laemmli sample buffer.

• Load equal amounts of protein per lane onto an SDS-PAGE gel and separate by electrophoresis.

• Transfer the separated proteins to a membrane.

• Block the membrane in blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Add the chemiluminescent substrate and capture the signal using an imaging system.

• Quantify band intensities and normalize the signal of the modified histone to the total histone signal.

Chromatin Immunoprecipitation (ChIP) Assay

ChIP is used to determine the specific genomic regions associated with a protein of interest, such as a modified histone or a transcription factor.

Workflow:

References

• 1. Non-canonical functions of EZH2 in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Combined inhibition of MTAP and MAT2a mimics synthetic lethality in tumor models via PRMT5 inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Profile of panobinostat and its potential for treatment in solid tumors: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Histone and Non-Histone Targets of Dietary Deacetylase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The HDAC inhibitor panobinostat (LBH589) inhibits mesothelioma and lung cancer cells in vitro and in vivo with particular efficacy for small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Improved HDAC Inhibition, Stronger Cytotoxic Effect and Higher Selectivity against Leukemias and Lymphomas of Novel, Tricyclic Vorinostat Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. Histone deacetylase inhibitors vorinostat and panobinostat induce G1 cell cycle arrest and apoptosis in multidrug resistant sarcoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. selleck.co.jp [selleck.co.jp]
• 11. Panobinostat | Non-selective HDACs | Tocris Bioscience [tocris.com]
• 12. Establishment and characterization of hypomethylating agent-resistant cell lines, MOLM/AZA-1 and MOLM/DEC-5 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. aacrjournals.org [aacrjournals.org]
• 14. Mechanisms of resistance to 5-aza-2′-deoxycytidine in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 15. aacrjournals.org [aacrjournals.org]
• 16. apexbt.com [apexbt.com]

AZ'9567 Demonstrates Potent Suppression of S-Adenosylmethionine (SAM) Levels, Outperforming Comparator Compounds in Preclinical Models

For Immediate Release

[City, State] – [Date] – A comprehensive analysis of preclinical data confirms the potent and dose-dependent effect of AZ'9567, a novel MAT2A inhibitor, in reducing cellular S-adenosylmethionine (SAM) levels. This guide provides a comparative overview of AZ'9567's performance against other known MAT2A inhibitors, supported by experimental data and detailed protocols for researchers in drug development and related scientific fields.

AZ'9567 has been shown to induce significant SAM depletion in various in vivo models. In a study on male Han Wistar rats, administration of AZ'9567 led to substantial SAM depletion in plasma, liver, brain, and heart.[1] Furthermore, in HCT116 KO xenograft murine models, a 20 mg/kg twice-daily dose of AZ'9567 resulted in a greater than 90% depletion of SAM by day 24, highlighting its profound in vivo efficacy.[2]

Comparative Analysis of MAT2A Inhibitors on SAM Levels

The following table summarizes the quantitative effects of AZ'9567 and other MAT2A inhibitors on SAM levels across different experimental models.

Compound	Model System	Treatment Conditions	SAM Reduction	Reference
AZ'9567	HCT116 KO Xenograft (mice)	20 mg/kg BID, 24 days	> 90%	[2]
AZ'9567	Han Wistar Rats (in vivo)	Not specified	Significant depletion in plasma, liver, brain, heart	[1]
AG-270	Patients with advanced malignancies	50-200 mg QD	54% - 70% (plasma)
PF-9366	H520 lung carcinoma cells	Not specified	IC50 of 1.2 µM for SAM production
PF-9366	Huh-7 cells	Not specified	IC50 of 255 nM for SAM synthesis
FIDAS-5	LS174T colorectal cancer cells	3 µM, 36 hours	Significant reduction
FIDAS-5	Athymic nude mice	20 mg/kg, oral, daily for 1 week	Significant reduction in liver

Signaling Pathway of MAT2A Inhibition

The diagram below illustrates the mechanism by which MAT2A inhibitors like AZ'9567 impact the methionine cycle and subsequent cellular processes.

Caption: Mechanism of MAT2A inhibition by AZ'9567, leading to reduced SAM levels.

Experimental Workflow for SAM Level Quantification

The following diagram outlines a typical workflow for assessing the effect of a MAT2A inhibitor on intracellular SAM concentrations.

Caption: Workflow for measuring the impact of MAT2A inhibitors on cellular SAM levels.

Experimental Protocols

In Vitro Measurement of Intracellular SAM Levels

a. Cell Culture and Treatment:

• Seed HCT116 (or other relevant cell lines) in 6-well plates and culture until approximately 80% confluency.

• Prepare stock solutions of AZ'9567 and comparator compounds (e.g., AG-270, PF-9366, FIDAS-5) in DMSO.

• Treat cells with varying concentrations of the inhibitors or vehicle control (DMSO) for a predetermined time course (e.g., 6, 24, 48 hours).

b. Sample Preparation for LC-MS/MS:

• Following treatment, wash cells with ice-cold PBS.

• Lyse the cells using a suitable extraction buffer (e.g., 80% methanol (B129727) containing internal standards).

• Centrifuge the lysate to pellet cellular debris.

• Collect the supernatant for LC-MS/MS analysis.

c. LC-MS/MS Analysis:

• Utilize a Liquid Chromatography system coupled to a Tandem Mass Spectrometer.

• Separate metabolites on a suitable column (e.g., C18 reverse-phase).

• Perform mass spectrometry in positive ion mode and monitor for the specific mass transitions of SAM and the internal standard.

• Quantify SAM levels by comparing the peak area of endogenous SAM to that of the known concentration of the internal standard.

In Vivo Assessment of SAM Levels in Xenograft Models

a. Animal Model:

• Implant HCT116 KO cells subcutaneously into immunodeficient mice.

• Allow tumors to reach a predetermined size before initiating treatment.

b. Dosing:

• Administer AZ'9567 (e.g., 20 mg/kg, BID) or comparator compounds orally or via intraperitoneal injection.

• Include a vehicle control group.

c. Sample Collection:

• At the end of the treatment period, collect tumor tissue and plasma samples.

• Flash-freeze tissues in liquid nitrogen and store at -80°C until analysis.

d. SAM Extraction from Tissues:

• Homogenize frozen tumor tissue in an acidic extraction buffer.

• Centrifuge the homogenate and collect the supernatant for analysis.

e. Quantification:

• Analyze SAM levels in tissue extracts and plasma using a validated LC-MS/MS method as described for the in vitro protocol.

• Normalize tissue SAM levels to the total protein concentration of the extract.

This guide provides a framework for the comparative evaluation of AZ'9567 and other MAT2A inhibitors. The presented data and protocols are intended to support further research into the therapeutic potential of targeting SAM metabolism in oncology and other disease areas.

References

• 1. researchgate.net [researchgate.net]
• 2. Mechanistic safety assessment via multi-omic characterisation of systemic pathway perturbations following in vivo MAT2A inhibition - PMC [pmc.ncbi.nlm.nih.gov]

Independent Validation of AZ'9567's Antiproliferative Effects: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antiproliferative performance of AZ'9567, a potent and selective MAT2A inhibitor, with other alternatives in the same class. The information presented is supported by experimental data to aid in the independent validation of its therapeutic potential, particularly in the context of MTAP-deficient cancers.

Executive Summary

AZ'9567 has emerged as a promising therapeutic agent, demonstrating significant antiproliferative effects in cancer cells with methylthioadenosine phosphorylase (MTAP) gene deletion. This synthetic lethality is achieved through the inhibition of methionine adenosyltransferase 2A (MAT2A), a critical enzyme in the methionine salvage pathway. This guide details the mechanism of action of AZ'9567, compares its in vitro efficacy with other MAT2A inhibitors, and provides comprehensive experimental protocols for the validation of these findings.

Mechanism of Action: Targeting the MAT2A-SAM-PRMT5 Axis

AZ'9567 is an allosteric inhibitor of MAT2A, the enzyme responsible for the synthesis of S-adenosylmethionine (SAM), a universal methyl donor for numerous cellular processes, including histone and protein methylation. In cancer cells with MTAP deletion, the accumulation of methylthioadenosine (MTA) partially inhibits another key enzyme, protein arginine methyltransferase 5 (PRMT5). By inhibiting MAT2A, AZ'9567 reduces the intracellular levels of SAM. This reduction in SAM further sensitizes the already compromised PRMT5, leading to a significant decrease in its activity. The downstream effects of PRMT5 inhibition include disruption of mRNA splicing and the induction of DNA damage, ultimately resulting in the selective killing of MTAP-deficient cancer cells.[1][2]

MAT2A Signaling Pathway in MTAP-deleted Cancer Cells.

Comparative Antiproliferative Activity

The in vitro antiproliferative activity of AZ'9567 has been evaluated against various cancer cell lines, with a particular focus on those with and without MTAP deletion. The following table summarizes the half-maximal inhibitory concentration (IC50) values for AZ'9567 and compares them with other notable MAT2A inhibitors, AG-270 and PF-9366.

Compound	Cell Line	MTAP Status	pIC50	IC50 (nM)	Reference
AZ'9567	HCT116	KO	8.9	~1.26	[3]
AG-270	Various	Deleted	-	~260	[4]
PF-9366	-	-	-	420 (enzymatic)	[3]

Note: pIC50 is the negative logarithm of the IC50 value. A higher pIC50 indicates greater potency. The IC50 value for PF-9366 is for enzymatic inhibition, not cellular proliferation.

Experimental Protocols

To facilitate the independent validation of the antiproliferative effects of AZ'9567, detailed experimental protocols for a standard cell viability assay are provided below.

Cell Viability Assay (MTT Assay)

This protocol outlines the measurement of cell viability through the colorimetric MTT assay, which assesses the metabolic activity of cells.

Materials:

• AZ'9567 (or alternative MAT2A inhibitor)

• Cancer cell lines (e.g., HCT116 MTAP KO and WT)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) reagent (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Microplate reader

Workflow:

References

• 1. MAT2A inhibitor AG-270/S095033 in patients with advanced malignancies: a phase I trial - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Combined inhibition of MTAP and MAT2a mimics synthetic lethality in tumor models via PRMT5 inhibition - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of AZ'9567: A Guide to Cross-Validation in Diverse Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the MAT2A inhibitor AZ'9567, focusing on its performance in different cancer cell lines. While comprehensive public data on the cross-validation of AZ'9567 is emerging, this document leverages available information and compares its activity with other well-characterized MAT2A inhibitors to offer a valuable resource for researchers. The content herein is supported by experimental data from publicly available sources and includes detailed methodologies for key experiments.

The Synthetic Lethal Approach of Targeting MAT2A in MTAP-Deleted Cancers

AZ'9567 is a potent and selective inhibitor of methionine adenosyltransferase 2A (MAT2A), an essential enzyme responsible for the synthesis of S-adenosylmethionine (SAM), the universal methyl donor for cellular methylation reactions.[1][2] The therapeutic rationale for MAT2A inhibition lies in the concept of synthetic lethality in cancers with methylthioadenosine phosphorylase (MTAP) gene deletion.[2][3]

MTAP is a key enzyme in the methionine salvage pathway. Its deletion, often co-occurring with the tumor suppressor gene CDKN2A, leads to the accumulation of methylthioadenosine (MTA).[2][3] MTA acts as an endogenous inhibitor of protein arginine methyltransferase 5 (PRMT5), a crucial enzyme for various cellular processes, including RNA splicing.[4] This partial inhibition of PRMT5 makes MTAP-deleted cancer cells highly dependent on the de novo synthesis of SAM by MAT2A to maintain sufficient PRMT5 activity for survival.[2][4] Inhibition of MAT2A by compounds like AZ'9567 in these cells leads to a critical depletion of SAM, further suppressing PRMT5 function and resulting in selective cancer cell death.[2]

Comparative Efficacy of MAT2A Inhibitors

While specific cross-cell line data for AZ'9567 is limited in the public domain, its potent anti-proliferative activity has been demonstrated in MTAP knockout (KO) HCT116 cells.[1] To provide a broader context, the following table summarizes the inhibitory concentrations (IC50) of other well-studied MAT2A inhibitors, AG-270 and SCR-7952, in both MTAP-deleted and MTAP-wildtype (WT) cell lines. This data illustrates the selective potency of MAT2A inhibitors in the target cancer cell population.

Inhibitor	Cell Line	Cancer Type	MTAP Status	IC50 (nM)	Selectivity (WT/Deleted)
AZ'9567	HCT116	Colorectal Carcinoma	KO	Potent (pIC50 = 8.9)	-
AG-270	HCT116	Colorectal Carcinoma	Wild-Type	>30,000[3]	>115x[3]
HCT116	Colorectal Carcinoma	Deleted	260[3]
SCR-7952	HCT116	Colorectal Carcinoma	Wild-Type	487.7[4]	~14x
HCT116	Colorectal Carcinoma	Deleted	34.4[4]
NCI-H838	Lung Carcinoma	Deleted	4.3[4]	-

Note: pIC50 is the negative logarithm of the IC50 value. An pIC50 of 8.9 corresponds to an IC50 in the low nanomolar range. IC50 values can vary depending on the experimental conditions.

Experimental Protocols

To ensure reproducibility and facilitate the cross-validation of results, detailed methodologies for key experiments are provided below.

Cell Viability/Proliferation Assay (MTT-based)

This protocol outlines a general procedure for determining the half-maximal inhibitory concentration (IC50) of a MAT2A inhibitor in different cell lines.

Materials:

• Cancer cell lines (MTAP-wildtype and MTAP-deleted)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• AZ'9567 or other test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[5][6][7][8]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)[5][6][7][8]

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 3,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours.[6]

• Compound Treatment: Prepare serial dilutions of the test compound in complete medium. Remove the existing medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 72-120 hours at 37°C in a humidified 5% CO2 incubator.[4]

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.[5][6][8]

• Solubilization: Carefully remove the medium and add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.[5][6][8]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Normalize the absorbance values to the vehicle control and plot the results against the compound concentration. Calculate the IC50 value using non-linear regression analysis.

Western Blot for PRMT5 Substrate Methylation

This protocol is for assessing the downstream effects of MAT2A inhibition by measuring the methylation of PRMT5 substrates.

Materials:

• Cell lysates from treated and untreated cells

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-symmetrically dimethylated arginine (SDMA) antibody, anti-PRMT5, and a loading control like anti-GAPDH or anti-beta-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis and Protein Quantification: Lyse cells in RIPA buffer with protease and phosphatase inhibitors. Determine protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[1][9]

• Signal Visualization: Apply a chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize the levels of methylated proteins to the total protein levels or a loading control.

Visualizing the Mechanism and Workflow

To further elucidate the concepts discussed, the following diagrams have been generated using the DOT language for Graphviz.

Caption: Signaling pathway of AZ'9567 in MTAP-deleted cancer cells.

Caption: Experimental workflow for IC50 determination using an MTT assay.

References

• 1. benchchem.com [benchchem.com]
• 2. MAT2A Inhibition Blocks the Growth of MTAP-Deleted Cancer Cells by Reducing PRMT5-Dependent mRNA Splicing and Inducing DNA Damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. MTT (Assay protocol [protocols.io]
• 7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. Cell Viability Assay Protocols - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 9. benchchem.com [benchchem.com]

Comparative Analysis of AZ'9567 and Other Cancer Therapies for MTAP-Deleted Cancers

A Guide for Researchers, Scientists, and Drug Development Professionals

The discovery of synthetic lethality between methylthioadenosine phosphorylase (MTAP) deletion and the inhibition of key metabolic enzymes has opened a new frontier in precision oncology. MTAP gene deletion, present in approximately 15% of all solid tumors, renders cancer cells uniquely vulnerable to therapies targeting the methionine salvage pathway.[1][2] This guide provides a comparative analysis of AZ'9567, a novel MAT2A inhibitor, and other emerging therapies, primarily MTA-cooperative PRMT5 inhibitors, for the treatment of MTAP-deficient cancers.

Executive Summary

AZ'9567 is a potent and selective inhibitor of methionine adenosyltransferase 2A (MAT2A), an enzyme crucial for the production of S-adenosylmethionine (SAM), the universal methyl donor for cellular methylation reactions. In MTAP-deleted cancer cells, the accumulation of methylthioadenosine (MTA) creates a dependency on MAT2A for SAM production. Inhibition of MAT2A by AZ'9567 leads to a depletion of SAM, which in turn inhibits the function of protein arginine methyltransferase 5 (PRMT5), a key enzyme involved in cell proliferation and survival. This ultimately results in selective anti-proliferative effects in MTAP-deficient tumors.[1][3][4]

The primary comparators to AZ'9567 are the second-generation, MTA-cooperative PRMT5 inhibitors, such as MRTX1719 and AMG 193. These inhibitors exploit the high intracellular concentrations of MTA in MTAP-deleted cells to selectively bind to and inhibit the PRMT5-MTA complex, leading to a highly targeted anti-tumor effect while sparing healthy tissues.[5][6][7]

This guide will delve into the mechanism of action, preclinical efficacy, and available clinical data for AZ'9567 and these MTA-cooperative PRMT5 inhibitors, providing a comprehensive resource for the cancer research community.

Mechanism of Action: A Tale of Two Strategies

The therapeutic strategies for targeting MTAP-deleted cancers, while both converging on the inhibition of PRMT5 activity, employ distinct upstream mechanisms.

AZ'9567: Targeting the Source of SAM

AZ'9567 acts by directly inhibiting MAT2A, the enzyme responsible for synthesizing SAM from methionine and ATP. In MTAP-deleted cancer cells, the salvage pathway for methionine is impaired, making them highly dependent on the de novo synthesis of SAM via MAT2A. By blocking this enzyme, AZ'9567 effectively "starves" the cancer cells of the essential methyl donor SAM. This reduction in SAM levels leads to the downstream inhibition of PRMT5, which requires SAM as a cofactor to methylate its substrates, thereby inducing cell cycle arrest and apoptosis.[1][3]

MTA-Cooperative PRMT5 Inhibitors: Exploiting a Metabolic Byproduct

In contrast, MTA-cooperative PRMT5 inhibitors like MRTX1719 and AMG 193 have a unique mechanism that leverages the accumulation of MTA in MTAP-deficient cells. MTA, a structural analog of SAM, can also bind to PRMT5, but this binding is typically weak. MTA-cooperative inhibitors are designed to bind to a pocket on the PRMT5-MTA complex, stabilizing the interaction and potently inhibiting the enzyme's activity. This "cooperative" binding mechanism ensures high selectivity for MTAP-deleted cancer cells, where MTA levels are elevated, while having minimal effect on normal cells with functional MTAP and low MTA levels.[5][6][7][8]

Preclinical Data Comparison

The following tables summarize the available preclinical data for AZ'9567 and the MTA-cooperative PRMT5 inhibitors, MRTX1719 and AMG 193.

Table 1: In Vitro Potency and Selectivity

Compound	Target	Cell Line (MTAP status)	IC50 / pIC50	Selectivity (MTAP-WT / MTAP-del)	Reference
AZ'9567	MAT2A	HCT116 (KO)	pIC50 = 8.9	Not explicitly stated in provided abstracts	[4][9]
MRTX1719	PRMT5	HCT116 (del)	IC50 = 12 nM	>70-fold	[9]
HCT116 (WT)	IC50 = 890 nM	[9]
PK-1 (del)	Similar potency and selectivity to HCT116	[9]
AMG 193	PRMT5	HCT116 (null)	IC50 = 0.1 µM	~40-fold	[8]
HCT116 (WT)	IC50 > 4 µM	[8]

Table 2: In Vivo Efficacy in Xenograft Models

Compound	Tumor Model (MTAP status)	Dose and Schedule	Tumor Growth Inhibition (TGI) / Regression	Reference
AZ'9567	HCT116 (KO)	20 mg/kg BID	Robust anti-tumor response, >90% depletion of SAM and SDMA on day 24	[1]
MRTX1719	LU99 Lung Cancer (del)	50 and 100 mg/kg QD	Dose-dependent tumor growth inhibition	[9]
HCT116 (del)	50 and 100 mg/kg QD	Tumor growth inhibition	[9]
HCT116 (WT)	50 and 100 mg/kg QD	No effect on tumor growth	[9]
AMG 193	DOHH-2 DLBCL (del)	10-100 mg/kg QD	Robust and statistically significant antitumor activity	[10]
BxPC-3 Pancreatic (del)	10-100 mg/kg QD	Robust and statistically significant antitumor activity	[10]
LU99 Lung (del)	10-100 mg/kg QD	Robust and statistically significant antitumor activity	[10]
H838 Lung (del)	10-100 mg/kg QD	Robust and statistically significant antitumor activity	[10]

Clinical Landscape

While clinical data for AZ'9567 is not yet publicly available, early clinical trials for other MAT2A inhibitors and the MTA-cooperative PRMT5 inhibitors are showing promising results in patients with MTAP-deleted solid tumors.

• AG-270 (MAT2A inhibitor): A first-in-human phase I study in patients with MTAP-deleted advanced solid tumors showed maximal reductions in plasma SAM concentrations ranging from 54% to 70%. While demonstrating modest anti-tumor activity, durable responses and disease stabilization were observed in some patients.[11]

• MRTX1719 (PRMT5 inhibitor): In a Phase 1/2 trial, as of June 13, 2023, there were six confirmed objective responses in 18 evaluable patients with MTAP-deleted solid tumors at doses of 100mg QD or greater. The treatment was well-tolerated with no dose-limiting toxicities observed up to 400mg QD.[7][12][13][14]

• AMG 193 (PRMT5 inhibitor): Initial results from a first-in-human study in patients with advanced MTAP-null solid tumors showed confirmed partial responses in 5 out of 31 evaluable patients across various cancer types, including pancreatic, ovarian, renal, esophageal, and gallbladder cancers.[1]

Experimental Protocols

1. Cell Viability Assay (Crystal Violet Method)

This protocol describes a common method for assessing the effect of compounds on the viability of adherent cancer cell lines.

Materials:

• Adherent cancer cell line of interest (e.g., HCT116 MTAP-WT and MTAP-KO)

• Appropriate cell culture medium

• 96-well tissue culture plates

• Phosphate-Buffered Saline (PBS)

• Crystal Violet Staining Solution (0.5% crystal violet in 20% methanol)

• Methanol (B129727) (for fixation)

• Lysing Solution (e.g., 0.1 M sodium citrate (B86180) in 50% ethanol, pH 4.2)

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a predetermined density to achieve 40-50% confluency after 18-24 hours of incubation at 37°C and 5% CO2. Include wells without cells to serve as a blank control.

• Compound Treatment: After cell attachment, replace the medium with fresh medium containing various concentrations of the test compound (e.g., AZ'9567) or vehicle control.

• Incubation: Incubate the plates for the desired treatment period (e.g., 72 hours).

• Fixation: Gently wash the cells with PBS. Add 100 µL of methanol to each well and incubate for 15 minutes at room temperature to fix the cells.

• Staining: Remove the methanol and add 100 µL of crystal violet staining solution to each well. Incubate for 20 minutes at room temperature.

• Washing: Gently wash the plates with water to remove excess stain and allow the plates to air dry.

• Solubilization: Add 200 µL of lysing solution to each well and incubate on a shaker for 20 minutes to dissolve the stain.

• Absorbance Measurement: Measure the optical density (OD) of each well at 570 nm using a plate reader.

• Data Analysis: Subtract the average OD of the blank wells from the OD of all other wells. Calculate the percentage of cell viability relative to the vehicle-treated control wells.[12][15][16][17]

2. In Vivo Tumor Xenograft Study

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of a compound in a subcutaneous xenograft model.

Materials:

• Immunocompromised mice (e.g., nude or SCID)

• Cancer cell line of interest (e.g., HCT116 MTAP-KO)

• Sterile PBS or appropriate vehicle for cell suspension

• Matrigel (optional)

• Test compound (e.g., AZ'9567) and vehicle control

• Calipers for tumor measurement

• Dosing equipment (e.g., oral gavage needles, syringes)

Procedure:

• Cell Preparation: Harvest cancer cells from culture and resuspend them in sterile PBS or vehicle at the desired concentration (e.g., 5 x 10^6 cells/100 µL). Cells may be mixed with Matrigel to enhance tumor take rate.

• Tumor Implantation: Subcutaneously inject the cell suspension into the flank of each mouse.

• Tumor Growth Monitoring: Monitor the mice regularly for tumor formation. Once tumors are palpable, measure their length (L) and width (W) with calipers 2-3 times per week. Calculate tumor volume using the formula: Volume = (L x W^2) / 2.

• Randomization and Treatment: When tumors reach a predetermined average size (e.g., 100-200 mm³), randomize the mice into treatment and control groups. Begin administration of the test compound or vehicle control according to the specified dose and schedule (e.g., oral gavage, intraperitoneal injection).

• Monitoring: Continue to monitor tumor volume and body weight throughout the study. Clinical observations for signs of toxicity should also be recorded.

• Endpoint: The study is typically terminated when tumors in the control group reach a predetermined maximum size, or at a specified time point.

• Data Analysis: Calculate the Tumor Growth Inhibition (TGI) using the formula: TGI (%) = [1 - (Mean tumor volume of treated group at endpoint / Mean tumor volume of control group at endpoint)] x 100.[13][18][19][20][21]

Signaling Pathway and Experimental Workflow Diagrams

Caption: AZ'9567 inhibits MAT2A in MTAP-deleted cancer cells.

References

• 1. Mechanistic safety assessment via multi-omic characterisation of systemic pathway perturbations following in vivo MAT2A inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Development of a Series of Pyrrolopyridone MAT2A Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. AMG 193, a Clinical Stage MTA-Cooperative PRMT5 Inhibitor, Drives Antitumor Activity Preclinically and in Patients with MTAP-Deleted Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. firstwordpharma.com [firstwordpharma.com]
• 8. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 9. aacrjournals.org [aacrjournals.org]
• 10. aacrjournals.org [aacrjournals.org]
• 11. researchgate.net [researchgate.net]
• 12. Crystal Violet Assay for Determining Viability of Cultured Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Cancer Discovery Publishes Preclinical and Initial Clinical Data for MRTX1719 to Treat MTAP-Deleted Cancers through Novel Approach to MTA-Cooperative PRMT5 Inhibition [prnewswire.com]
• 15. researchgate.net [researchgate.net]
• 16. Cell viability assay [bio-protocol.org]
• 17. Cell Enumeration by Crystal Violet Staining | Xin Chen Lab [pharm.ucsf.edu]
• 18. Growth Rate Analysis and Efficient Experimental Design for Tumor Xenograft Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 19. STATISTICAL INFERENCE FOR TUMOR GROWTH INHIBITION T/C RATIO - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Calculation of tumor growth inhibition rate [bio-protocol.org]
• 21. Assessment of Patient-Derived Xenograft Growth and Antitumor Activity: The NCI PDXNet Consensus Recommendations - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of AZ'9567

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the proper disposal of AZ'9567, a potent MAT2A inhibitor. In the absence of a specific Safety Data Sheet (SDS), these procedures are based on established best practices for the handling and disposal of potent research compounds. Adherence to these guidelines is critical for ensuring personnel safety, environmental protection, and regulatory compliance. All laboratory personnel must consult their institution's Environmental Health and Safety (EHS) department for specific protocols and requirements before handling or disposing of this material.

AZ'9567: Summary of Known Properties

The following table summarizes the available information for AZ'9567. As a potent compound with an unconfirmed hazard profile, it should be handled with care at all times.

Property	Value
Chemical Name	AZ'9567
Synonyms	AZ-9567, AZ 9567
CAS Number	3056570-19-2
Molecular Formula	C24H19F2N5O2
Molecular Weight	447.44 g/mol
Physical State	Solid (likely a powder)
Solubility	Soluble in DMSO (62.5 mg/mL)
Storage (Powder)	-20°C for 3 years
Storage (in Solvent)	-80°C for 6 months; -20°C for 1 month

Experimental Protocol: Step-by-Step Disposal of AZ'9567

The disposal of investigational compounds like AZ'9567 must follow a strict and systematic protocol to ensure the safety of laboratory personnel and the environment. These procedures align with general principles of hazardous waste management.

Step 1: Waste Characterization and Segregation

Due to the lack of specific hazard data, all AZ'9567 waste must be treated as hazardous. Proper segregation at the point of generation is mandatory to prevent dangerous chemical reactions and to facilitate compliant disposal.

• Solid Waste:

  • Contaminated Personal Protective Equipment (PPE) such as gloves, disposable lab coats, and shoe covers.

  • Contaminated labware including pipette tips, tubes, vials, and weigh boats.

  • Expired or unused solid AZ'9567.

• Liquid Waste:

  • Unused or spent solutions containing AZ'9567.

  • Solvent rinses of contaminated glassware (e.g., DMSO). It is critical to segregate halogenated and non-halogenated solvent waste streams.

• Sharps Waste:

  • Any contaminated sharp objects, such as needles, syringes, or razor blades.

Step 2: Containerization

Select appropriate and compatible containers for each waste stream. All containers must be in good condition, with no leaks or cracks, and must have a secure, tight-fitting lid.

• Solid Waste: Use a designated, leak-proof container with a secure lid, such as a wide-mouth jar. Line the container with a heavy-duty plastic bag.

• Liquid Waste: Use a compatible, shatter-resistant container. For DMSO solutions, a high-density polyethylene (B3416737) (HDPE) or plastic-coated glass container is recommended.

• Sharps Waste: Use a designated, puncture-resistant sharps container.

Step 3: Labeling

Proper labeling of hazardous waste is a critical compliance step. As soon as waste is added to a container, it must be labeled.

• Affix a "Hazardous Waste" label to the container.

• The label must include:

  • The full chemical name: "AZ'9567" and any solvents (e.g., "AZ'9567 in DMSO").

  • The approximate concentration and quantity of the waste.

  • The accumulation start date (the date the first waste was added).

  • The name of the Principal Investigator and the laboratory location.

  • Indication of the potential hazards (e.g., "Potent Compound," "Toxicity Unknown").

Step 4: Storage

Store all hazardous waste containers in a designated, well-ventilated, and secure area away from general laboratory traffic.

• Ensure that incompatible waste types are segregated to prevent accidental reactions.

• Use secondary containment (e.g., a larger, chemically resistant bin) to contain any potential leaks or spills.

Step 5: Disposal

The final disposal of AZ'9567 waste must be handled by trained professionals.

• Contact EHS: Once a waste container is full or has reached the accumulation time limit set by your institution, contact your EHS department to arrange for a pickup.

• Documentation: Complete all required hazardous waste disposal forms provided by your EHS department. This documentation is essential for regulatory compliance.

• Professional Disposal: Your EHS department will coordinate with a licensed hazardous waste disposal company for the appropriate treatment and disposal of the chemical waste, which will likely involve high-temperature incineration.

Disposal Workflow for AZ'9567

The following diagram illustrates the logical workflow for the proper disposal of AZ'9567.

Caption: Logical workflow for the proper disposal of AZ'9567.